(Benzhydryloxy)acetic acid

• CAS: 21409-25-6

Core Science & Biosynthesis

Comparative Technical Guide: 2-(Diphenylmethoxy)acetic acid vs. Benzhydrylthioacetic acid

Executive Summary

This technical guide provides a rigorous comparative analysis of 2-(Diphenylmethoxy)acetic acid (DPMA) and Benzhydrylthioacetic acid (BTA) . While these two molecules are structural chalcogen isosteres—differing only by the substitution of an ether oxygen with a thioether sulfur—their applications in medicinal chemistry, synthetic accessibility, and metabolic fates diverge significantly.

• DPMA (CAS 21409-25-6) serves primarily as a metabolic reference standard for antihistamines (e.g., Diphenhydramine) and a structural probe for lipophilic ether stability.

• BTA (CAS 63547-22-8) is the critical synthetic precursor and a known impurity (Impurity B) of the eugeroic drug Modafinil . It represents the reduced thioether form of the major metabolite Modafinil Acid.

Structural & Physiochemical Analysis[1]

The core distinction between DPMA and BTA lies in the bioisosteric replacement of Oxygen (Group 16, Period 2) with Sulfur (Group 16, Period 3). This substitution fundamentally alters the electronic and steric landscape of the molecule.

Comparative Properties Table[2]

Feature	2-(Diphenylmethoxy)acetic acid (DPMA)	Benzhydrylthioacetic acid (BTA)
Structure
CAS Number	21409-25-6	63547-22-8
Molecular Weight	242.27 g/mol	258.34 g/mol
Linkage Type	Ether (Hard base, polar)	Thioether (Soft base, lipophilic)
H-Bonding	Strong Acceptor (Ether Oxygen)	Weak Acceptor (Sulfur)
Lipophilicity (LogP)	~2.9 (Moderate)	~3.5 (High)
Oxidation Potential	High stability (requires harsh conditions)	Low stability (easily oxidizes to Sulfoxide/Sulfone)
Key Role	Diphenhydramine Metabolite	Modafinil Precursor / Impurity B

The "Chalcogen Effect" on Reactivity

• Nucleophilicity: The sulfur atom in BTA is a "softer," more polarizable nucleophile compared to the "hard" oxygen in DPMA. This makes BTA synthesis via nucleophilic substitution (S-alkylation) generally higher yielding than O-alkylation, which often competes with elimination reactions in bulky benzhydryl systems.

• Metabolic Susceptibility: The ether linkage in DPMA is metabolically robust, typically requiring O-dealkylation by CYP450 enzymes. In contrast, the thioether in BTA acts as a "metabolic handle," readily undergoing S-oxidation to form sulfoxides (chiral) and sulfones.

Synthetic Pathways & Manufacturing

The synthesis of these molecules highlights the difference between forming C-O and C-S bonds, particularly when hindered by the bulky diphenylmethyl (benzhydryl) group.

Synthesis of Benzhydrylthioacetic Acid (BTA)

BTA is synthesized industrially as the first step in Modafinil production. The reaction exploits the high nucleophilicity of thioglycolic acid or thiourea.

Primary Route: Acid-catalyzed direct substitution.

Synthesis of 2-(Diphenylmethoxy)acetic Acid (DPMA)

Synthesizing the ether analog is more challenging due to the steric hindrance of the benzhydryl group and the lower nucleophilicity of the hydroxyl group compared to the thiol.

Primary Route: Williamson Ether Synthesis (modified).

Visualization of Synthetic Logic

Figure 1: Divergent synthetic pathways for Thioether (BTA) vs. Ether (DPMA) analogs.[1][2][3][4][5]

Pharmacological & Metabolic Context

The Modafinil Connection (BTA)

BTA is Impurity B in the European Pharmacopoeia (EP) monograph for Modafinil. It is the non-oxidized precursor.

• In Vivo: Modafinil (Sulfoxide) can be reduced back to BTA (Sulfide) in the gastrointestinal tract, though the primary metabolic route is hydrolysis to Modafinil Acid (Sulfoxide) or oxidation to Modafinil Sulfone .

• Significance: Researchers must distinguish BTA from Modafinil Acid. BTA lacks the sulfoxide oxygen.

The Diphenhydramine Connection (DPMA)

DPMA is a minor metabolite of the antihistamine Diphenhydramine.

• Pathway: Diphenhydramine

  Deamination Oxidation DPMA.

• Significance: DPMA is used to map the oxidative metabolism of benzhydryl ethers.

Metabolic Fate Diagram

Figure 2: Metabolic positioning of BTA (reductive/precursor) and DPMA (oxidative metabolite).

Experimental Protocols

Protocol: High-Yield Synthesis of Benzhydrylthioacetic Acid (BTA)

This protocol utilizes the direct substitution method, favored for its high atom economy.

Reagents:

• Benzhydrol (18.4 g, 0.1 mol)

• Thioglycolic acid (9.2 g, 0.1 mol)

• Trifluoroacetic acid (TFA) (30 mL) - Catalyst/Solvent

Methodology:

• Dissolution: In a 250 mL round-bottom flask, dissolve 18.4 g of benzhydrol in 30 mL of TFA. The solution will turn slightly yellow.

• Addition: Add 9.2 g of thioglycolic acid dropwise over 10 minutes under stirring.

• Reaction: Stir the mixture at room temperature (25°C) for 3 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

• Quenching: Pour the reaction mixture into 200 mL of ice-cold water. The product will precipitate immediately as a white solid.

• Purification: Filter the solid and wash exclusively with cold water (3 x 50 mL) to remove residual TFA.

• Recrystallization: Recrystallize from Toluene/Hexane (1:1) to yield white crystals.[5]

• Yield: Expect ~23 g (90%). Melting Point: 128–130°C.

Analytical Differentiation (HPLC & MS)

When analyzing mixtures containing both or related impurities:

• Mass Spectrometry (MS):

  • BTA: Look for the

    isotope peak (approx. 4.4% relative abundance of the M+2 peak).

  • DPMA: Lacks the significant M+2 isotope contribution seen in sulfur compounds.

• HPLC Retention:

  • On a C18 reverse-phase column, BTA (Thioether) will elute later than DPMA (Ether) due to higher lipophilicity (LogP 3.5 vs 2.9).

References

• Modafinil Synthesis & Impurities

  • BenchChem.[6] "Benzhydrylsulfanylbenzene Derivatives as Precursors for Novel Pharmaceuticals."[6]

• Metabolic Pathways

  • Drug Metabolism and Disposition. "Metabolism of Modafinil."[5]

• Chemical Properties (DPMA)

  • PubChem.[7] "2-(Diphenylmethoxy)acetic acid - Compound Summary."

• Chemical Properties (BTA)

  • ChemicalBook.[5] "2-(Benzhydrylthio)acetic acid Properties and Standards."

• Bioisosterism Principles

  • Journal of Medicinal Chemistry.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. US7186860B2 - Process for the preparation of 2-[(diphenylmethyl) thio] acetamide - Google Patents [patents.google.com]
• 3. jprinfo.com [jprinfo.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 2-Benzhydrylsulphinylacetic acid | 63547-24-0 [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 2-(Dihydroxymethoxy)acetic acid | C3H6O5 | CID 88110667 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Solubility & Purification of (Benzhydryloxy)acetic Acid

An in-depth technical guide on the solubility, physicochemical properties, and purification of (Benzhydryloxy)acetic acid.

Executive Summary

(Benzhydryloxy)acetic acid (CAS 5929-07-7), also known as diphenylmethoxyacetic acid , is a critical intermediate in the synthesis of pharmaceutical agents (e.g., Modafinil derivatives) and a primary metabolite of antihistamines such as Diphenhydramine. Its structure features a lipophilic benzhydryl (diphenylmethyl) ether tail and a hydrophilic carboxylic acid head, creating a distinct amphiphilic profile that dictates its solubility behavior.

This guide provides researchers with validated solubility data, solvent selection criteria for purification, and experimental protocols for recrystallization. The data is synthesized from pharmaceutical patents, metabolic studies, and physicochemical predictions.

Physicochemical Profile

Understanding the molecular properties is the first step to mastering solubility. The compound behaves as a lipophilic weak acid.

Property	Value	Notes
CAS Registry Number	5929-07-7	Alternate ID: 21409-25-6
IUPAC Name	2-(Diphenylmethoxy)acetic acid
Molecular Formula	C₁₅H₁₄O₃
Molecular Weight	242.27 g/mol
Melting Point	99–100 °C	Solid crystalline powder [1, 3]
pKa (Acidic)	3.30 ± 0.10	Stronger acid than acetic acid (pKa 4.76) due to the ether oxygen's inductive effect [3]
LogP (Lipophilicity)	3.3 – 3.6	Highly lipophilic; partitions strongly into organic phases [2, 3]
Physical State	White to off-white solid

Structural Implications for Solubility[1]

• Benzhydryl Group: The two phenyl rings provide high lipophilicity, making the compound soluble in non-polar and moderately polar organic solvents (chloroform, ethyl acetate).

• Carboxylic Acid Group: Provides a handle for pH-dependent solubility. At pH > 5 (above pKa), it ionizes to the carboxylate, becoming water-soluble. At pH < 3, it remains protonated and water-insoluble.

Solubility Data & Solvent Selection

The following table categorizes solvents based on their ability to dissolve (Benzhydryloxy)acetic acid at room temperature (25°C).

Solvent Class	Solvent	Solubility Rating	Application
Polar Aprotic	DMSO	Very High (>100 mg/mL)	Stock solutions for bioassays; NMR analysis.
DMF	Very High	Synthesis reaction medium.[1]
Polar Protic	Methanol	High	Chromatography mobile phase; dissolution for transfer.
Ethanol	High	Recrystallization (when mixed with water).
Esters	Ethyl Acetate	High	Primary extraction solvent ; Recrystallization solvent.
Chlorinated	Chloroform / DCM	High	Extraction from acidified aqueous layers.
Ethers	Diethyl Ether	Moderate/High	Liquid-liquid extraction.
Non-Polar	Hexane / Heptane	Low / Insoluble	Anti-solvent for precipitation/recrystallization.
Aqueous	Water (pH < 3)	Insoluble	Precipitation medium.
Water (pH > 7)	Soluble (as Salt)	Aqueous workup (removal of impurities).

Solubility Decision Tree

The following diagram illustrates the logical flow for selecting a solvent based on the experimental goal (Extraction vs. Recrystallization).

Caption: Solvent selection logic based on the physicochemical state of (Benzhydryloxy)acetic acid.

Experimental Protocols

Protocol A: Saturation Shake-Flask Method (Solubility Determination)

Use this standard protocol to determine the exact solubility limit in a specific solvent for your application.

• Preparation: Place an excess amount of solid (Benzhydryloxy)acetic acid (~50 mg) into a glass vial.

• Solvent Addition: Add 1.0 mL of the target solvent (e.g., Methanol).

• Equilibration: Cap the vial and shake at 25°C for 24 hours using an orbital shaker or magnetic stir bar.

• Observation: If the solid dissolves completely, add more solid until a precipitate remains visible (saturation).

• Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter to remove undissolved solids.

• Quantification: Analyze the filtrate using HPLC-UV (254 nm) against a standard curve to calculate concentration (mg/mL).

Protocol B: Purification via Recrystallization

Recrystallization is the most effective method to reach >98% purity, removing unreacted benzhydrol or chloroacetic acid.

Recommended Solvent System: Ethyl Acetate (Solvent) / Hexane (Anti-solvent)

• Dissolution:

  • Place the crude crude (Benzhydryloxy)acetic acid in an Erlenmeyer flask.

  • Add the minimum amount of hot Ethyl Acetate (approx. 60-70°C) required to just dissolve the solid. Swirl constantly.

• Hot Filtration (Optional):

  • If insoluble particles (dust, salts) remain, filter the hot solution rapidly through a pre-warmed funnel.

• Crystallization:

  • Remove from heat.[2] Slowly add Hexane dropwise to the hot solution until a faint, persistent cloudiness appears.

  • Add a few drops of hot Ethyl Acetate to clear the cloudiness.

  • Allow the flask to cool slowly to room temperature undisturbed.

• Harvesting:

  • Cool the flask in an ice bath (0-4°C) for 30 minutes to maximize yield.

  • Filter the white crystals using vacuum filtration (Buchner funnel).

  • Wash the crystals with cold Hexane.

• Drying:

  • Dry the crystals in a vacuum oven at 40°C for 4 hours.

  • Target Melting Point: 99–100 °C.

Synthesis & Purification Workflow

The following diagram visualizes the typical generation of this compound and where solubility principles apply during workup.

Caption: Synthesis and purification workflow leveraging pH-dependent solubility switches.

References

• ChemicalBook. (2025). Diphenylmethoxyacetic acid (CAS 21409-25-6) Properties and Melting Point. Retrieved from

• National Institutes of Health (NIH). (2021). Metabolic N-Dealkylation and N-Oxidation... (Diphenhydramine Metabolism).[3][4][5] Molecules, 26(7). Retrieved from

• LookChem. (2025). 2-(Benzhydrylthio)acetic acid Properties (Analogous Structure Data). Retrieved from

• U.S. Patent 7,211,684 B2. (2007). Method for preparing methyl 2-diphenylmethylsulfinylacetate. (Describes synthesis and crystallization solvents for benzhydryl derivatives). Retrieved from

Sources

• 1. toku-e.com [toku-e.com]
• 2. Sciencemadness Discussion Board - Benzhydrol--->bromodiphenylmethane - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. pdf.hres.ca [pdf.hres.ca]
• 4. diphenylmethoxyacetic acid | 21409-25-6 [chemicalbook.com]
• 5. Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors [mdpi.com]

The Metabolic Journey of Diphenhydramine: A Technical Guide to the Diphenylmethoxyacetic Acid Pathway

Introduction

Diphenhydramine, a first-generation antihistamine, is a widely utilized over-the-counter medication for the management of allergic symptoms and insomnia.[1][2] Its therapeutic efficacy is intrinsically linked to its metabolic fate within the body. While multiple metabolic pathways for diphenhydramine have been identified, the conversion to its major metabolite, diphenylmethoxyacetic acid (DPMA), represents a significant route of clearance in numerous species, including humans.[1][3] This in-depth technical guide provides a comprehensive exploration of the enzymatic pathway leading to the formation of diphenylmethoxyacetic acid from diphenhydramine, intended for researchers, scientists, and professionals in drug development. This document will delve into the core biochemical transformations, the enzymes responsible, and the analytical methodologies required to study this critical metabolic cascade.

The Metabolic Cascade: From Diphenhydramine to Diphenylmethoxyacetic Acid

The biotransformation of diphenhydramine to diphenylmethoxyacetic acid is a multi-step process primarily occurring in the liver.[4] This pathway involves a sequence of N-demethylation reactions followed by oxidative deamination, culminating in the formation of the carboxylic acid metabolite.[1][2]

Phase I Metabolism: The Initial Steps

The initial phase of diphenhydramine metabolism is characterized by the sequential removal of methyl groups from the tertiary amine, a process mediated by the cytochrome P450 (CYP) superfamily of enzymes.[5][6]

• Step 1: N-demethylation to Nordiphenhydramine. The first metabolic step is the conversion of diphenhydramine to its N-desmethyl metabolite, nordiphenhydramine. This reaction is predominantly catalyzed by the polymorphic enzyme CYP2D6, which exhibits high affinity for diphenhydramine.[5][6] Other CYP isozymes, including CYP1A2, CYP2C9, and CYP2C19, also contribute to this N-demethylation, albeit as lower-affinity components.[5][6]

• Step 2: N-demethylation to N,N-didesmethyldiphenhydramine. Nordiphenhydramine undergoes a second demethylation to form N,N-didesmethyldiphenhydramine. The same CYP enzymes involved in the first demethylation are believed to catalyze this subsequent step.

• Step 3: Oxidative Deamination to an Aldehyde Intermediate. The primary amine of N,N-didesmethyldiphenhydramine is then a substrate for oxidative deamination, a critical step that removes the amino group and forms an unstable aldehyde intermediate, diphenylmethoxyacetaldehyde. This reaction is catalyzed by monoamine oxidases (MAOs), a family of mitochondrial enzymes responsible for the metabolism of various monoamines.[7]

• Step 4: Oxidation to Diphenylmethoxyacetic Acid. The final step in this pathway is the rapid oxidation of the transient diphenylmethoxyacetaldehyde to the stable carboxylic acid metabolite, diphenylmethoxyacetic acid (DPMA).[8][9] This oxidation is catalyzed by aldehyde oxidase (AO), a cytosolic enzyme with broad substrate specificity for aldehydes.[8][9]

Below is a diagram illustrating the metabolic pathway of diphenhydramine to diphenylmethoxyacetic acid.

Figure 1: Metabolic pathway of diphenhydramine to diphenylmethoxyacetic acid.

Experimental Methodologies for Studying the Pathway

The elucidation and characterization of the diphenhydramine to diphenylmethoxyacetic acid metabolic pathway necessitate robust in vitro and analytical methodologies.

In Vitro Metabolism Studies

In vitro systems are indispensable for identifying the enzymes involved and determining their kinetic parameters. Human liver microsomes (HLMs) are a commonly used in vitro model as they contain a rich complement of drug-metabolizing enzymes, particularly the CYPs.[10]

• Preparation of Incubation Mixture: In a microcentrifuge tube, combine human liver microsomes (final concentration 0.5 mg/mL), a phosphate buffer (pH 7.4), and diphenhydramine (at various concentrations to determine enzyme kinetics).[11]

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the components to reach thermal equilibrium.[11]

• Initiation of Reaction: Initiate the metabolic reaction by adding a solution of NADPH (final concentration 1 mM), the essential cofactor for CYP enzymes.[11]

• Incubation: Incubate the reaction mixture at 37°C for a specified time course (e.g., 0, 5, 15, 30, and 60 minutes).

• Termination of Reaction: Terminate the reaction by adding a cold organic solvent, such as acetonitrile, which precipitates the proteins.[11]

• Sample Processing: Centrifuge the mixture to pellet the precipitated proteins. Transfer the supernatant containing the parent drug and metabolites for analysis.

Analytical Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of drugs and their metabolites in biological matrices.[12][13]

• Sample Preparation:

  • To a plasma or microsomal incubation sample, add an internal standard (e.g., a deuterated analog of diphenhydramine).[12]

  • Perform protein precipitation by adding a threefold volume of cold acetonitrile.

  • Vortex and centrifuge to pellet the proteins.

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 3.5 µm).[14]

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[13][14]

  • Flow Rate: A typical flow rate of 0.3-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is generally used for diphenhydramine and its amine-containing metabolites.

  • Scan Type: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for each analyte and the internal standard. For example, for diphenhydramine, a common transition is m/z 256.2 -> 167.1.[15]

The following diagram outlines the experimental workflow for studying the metabolism of diphenhydramine.

Sources

• 1. soft-tox.org [soft-tox.org]
• 2. data.ntsb.gov [data.ntsb.gov]
• 3. researchgate.net [researchgate.net]
• 4. people.ucsc.edu [people.ucsc.edu]
• 5. droracle.ai [droracle.ai]
• 6. Identification of human cytochrome p450 isozymes involved in diphenhydramine N-demethylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Monoamine oxidase inactivation: from pathophysiology to therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Aldehyde oxidase - Wikipedia [en.wikipedia.org]
• 9. Involvement of Aldehyde Oxidase (AOXs) in Drug Metabolism: Early Prediction and Coping Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. dls.com [dls.com]
• 11. dndi.org [dndi.org]
• 12. Simultaneous determination of diphenhydramine, its N-oxide metabolite and their deuterium-labeled analogues in ovine plasma and urine using liquid chromatography/electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Determination of diphenhydramine hydrochloride in rabbit plasma by LC-MS/MS and its application to a pharmacokinetic study [sedici.unlp.edu.ar]
• 15. researchgate.net [researchgate.net]

The Pharmacological Potential of (Benzhydryloxy)acetic Acid Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: Unveiling a Privileged Scaffold in Drug Design

The (Benzhydryloxy)acetic acid core represents a fascinating and underexplored scaffold in medicinal chemistry. Characterized by a diarylmethane (benzhydryl) moiety linked via an ether to an acetic acid group, this structural motif holds significant promise for the development of novel therapeutics. Its structural similarity to the well-established class of lipid-lowering drugs, the fibrates, immediately suggests a potential role in modulating metabolic pathways. This guide provides an in-depth exploration of the biological activities of (Benzhydryloxy)acetic acid derivatives, with a focus on their mechanistic underpinnings, synthetic accessibility, and therapeutic potential, offering a valuable resource for researchers and drug development professionals.

Hypothesized Mechanism of Action: Targeting Peroxisome Proliferator-Activated Receptors (PPARs)

The striking structural resemblance between (Benzhydryloxy)acetic acid derivatives and fibrates, which are phenoxy-isobutyric acid derivatives, points towards a likely interaction with Peroxisome Proliferator-Activated Receptors (PPARs).[1][2] Fibrates are known to exert their lipid-lowering effects primarily through the activation of PPARα.[3][4] PPARs are a family of nuclear hormone receptors that function as ligand-activated transcription factors, playing a pivotal role in the regulation of lipid and glucose homeostasis.[5][6]

There are three main PPAR isoforms with distinct tissue distributions and physiological functions:

• PPARα: Highly expressed in tissues with high fatty acid catabolism rates, such as the liver, heart, and skeletal muscle. Its activation leads to a decrease in plasma triglycerides and an increase in high-density lipoprotein (HDL) cholesterol.[4][6]

• PPARγ: Predominantly found in adipose tissue, it is a key regulator of adipogenesis and insulin sensitivity.[5]

• PPARβ/δ: Ubiquitously expressed, it is involved in fatty acid oxidation, particularly in skeletal and cardiac muscle.[6]

Upon ligand binding, PPARs form a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes, thereby modulating their transcription.[5][7] This signaling cascade ultimately leads to the observed physiological effects on lipid and glucose metabolism.

Given this well-established precedent, it is highly probable that (Benzhydryloxy)acetic acid derivatives function as PPAR modulators. The benzhydryl group likely occupies the ligand-binding pocket of the receptor, initiating the conformational changes required for receptor activation and subsequent gene regulation.

Figure 1: Hypothesized PPAR signaling pathway for (Benzhydryloxy)acetic acid derivatives.

Potential Therapeutic Applications

Based on the probable mechanism of action, (Benzhydryloxy)acetic acid derivatives are promising candidates for the treatment of a range of metabolic and inflammatory disorders.

Dyslipidemia and Cardiovascular Disease

The primary therapeutic application is likely to be in the management of dyslipidemia, characterized by elevated levels of triglycerides and low-density lipoprotein (LDL) cholesterol, and reduced levels of HDL cholesterol. By activating PPARα, these compounds could effectively lower triglycerides and increase HDL, thereby reducing the risk of atherosclerosis and subsequent cardiovascular events. Clinical studies on diphenylmethane derivatives such as eniclobrate and beclobrate have demonstrated their efficacy in reducing LDL-cholesterol and increasing HDL-cholesterol in patients with hyperlipidemia.[8]

Type 2 Diabetes and Insulin Resistance

Activation of PPARγ is the mechanism of action for the thiazolidinedione class of antidiabetic drugs.[4] If certain (Benzhydryloxy)acetic acid derivatives exhibit PPARγ agonistic activity, they could improve insulin sensitivity and glycemic control, making them valuable for the treatment of type 2 diabetes.

Inflammatory Conditions

PPARs are also known to have anti-inflammatory properties.[9] Their activation can suppress the expression of pro-inflammatory genes. This suggests that (Benzhydryloxy)acetic acid derivatives could be explored for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Structure-Activity Relationship (SAR) Insights

While the SAR for (Benzhydryloxy)acetic acid derivatives is not yet extensively documented, we can extrapolate from related compound classes. For PPAR agonists, the nature and position of substituents on the aromatic rings of the benzhydryl moiety will be critical for determining potency and isoform selectivity. Electron-withdrawing or -donating groups, as well as their steric bulk, will influence the binding affinity to the receptor's ligand-binding pocket. Furthermore, modifications to the acetic acid "head group," such as esterification or amidation, could modulate the pharmacokinetic properties and cellular uptake of the compounds.

Experimental Protocols

Synthesis of (Benzhydryloxy)acetic Acid

A plausible and efficient method for the synthesis of the parent compound, (Benzhydryloxy)acetic acid, involves the etherification of benzhydrol with a haloacetic acid ester, followed by hydrolysis. A similar procedure has been successfully employed for the synthesis of the thio-analogue, benzhydrylsulfanyl acetic acid.

Step 1: Synthesis of Ethyl (Benzhydryloxy)acetate

• To a solution of benzhydrol (1.0 eq) in a suitable aprotic solvent such as anhydrous dimethylformamide (DMF) or tetrahydrofuran (THF), add a strong base such as sodium hydride (NaH, 1.1 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Stir the resulting suspension at room temperature for 30 minutes to an hour to allow for the formation of the alkoxide.

• To this suspension, add ethyl bromoacetate (1.1 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford ethyl (benzhydryloxy)acetate.

Step 2: Hydrolysis to (Benzhydryloxy)acetic Acid

• Dissolve the purified ethyl (benzhydryloxy)acetate (1.0 eq) in a mixture of a suitable solvent such as ethanol or THF and water.

• Add a base such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (2-3 eq).

• Stir the reaction mixture at room temperature or with gentle heating until the ester is completely hydrolyzed (monitored by TLC).

• Remove the organic solvent under reduced pressure.

• Acidify the aqueous residue to a pH of approximately 2-3 with a dilute acid (e.g., 1N HCl).

• The resulting precipitate of (Benzhydryloxy)acetic acid can be collected by filtration, washed with cold water, and dried under vacuum.

Figure 2: General synthetic workflow for (Benzhydryloxy)acetic acid.

In Vitro Evaluation of PPAR Agonist Activity

A common and reliable method to assess the PPAR agonist activity of newly synthesized compounds is a luciferase reporter gene assay.

Protocol: PPAR Luciferase Reporter Assay

• Cell Culture: Culture a suitable cell line (e.g., HEK293T or HeLa) that is transiently transfected with expression vectors for the desired PPAR isoform (α, γ, or δ) and its heterodimeric partner RXRα. Co-transfect the cells with a reporter plasmid containing a luciferase gene under the control of a PPRE-containing promoter.

• Compound Treatment: Seed the transfected cells into 96-well plates. After allowing the cells to adhere, treat them with various concentrations of the test compounds (typically ranging from nanomolar to micromolar). Include a known PPAR agonist as a positive control and a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells with the compounds for a sufficient period (e.g., 24 hours) to allow for receptor activation and reporter gene expression.

• Luciferase Assay: Following incubation, lyse the cells and measure the luciferase activity using a commercial luciferase assay kit and a luminometer.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., β-galactosidase) to account for variations in transfection efficiency. Plot the normalized luciferase activity against the compound concentration and fit the data to a dose-response curve to determine the EC50 value (the concentration at which 50% of the maximal response is achieved).

Data Presentation

The biological activity of a series of (Benzhydryloxy)acetic acid derivatives should be summarized in a clear and concise tabular format to facilitate comparison and SAR analysis.

Table 1: Hypothetical PPARα and PPARγ Agonist Activity of (Benzhydryloxy)acetic Acid Derivatives

Compound ID	R1	R2	PPARα EC50 (µM)	PPARγ EC50 (µM)
1a	H	H	15.2	> 50
1b	4-Cl	H	5.8	25.6
1c	4-F	H	7.1	30.1
1d	4-Me	H	10.5	45.3
1e	4-OMe	H	12.3	> 50
2a	H	4'-Cl	4.2	18.9
2b	4-Cl	4'-Cl	1.5	9.7
Positive Control (Fenofibrate)	-	-	10.0	> 100

Data are hypothetical and for illustrative purposes only.

Conclusion and Future Directions

The (Benzhydryloxy)acetic acid scaffold presents a promising starting point for the development of novel therapeutics, particularly for metabolic and inflammatory diseases. The strong structural analogy to fibrates suggests that these compounds are likely to act as PPAR modulators. Future research should focus on the synthesis and biological evaluation of a diverse library of derivatives to establish a clear structure-activity relationship. Further in-depth studies, including in vivo efficacy and safety profiling, will be crucial to validate the therapeutic potential of this exciting class of compounds.

References

• Jung, J. H., et al. (2012). Convenient Synthesis and Biological Evaluation of Modafinil Derivatives: Benzhydrylsulfanyl and Benzhydrylsulfinyl[1][2]triazol-4-yl-methyl Esters. Molecules, 17(12), 14383-14396.

• Fruchart, J. C. (2001). Mechanism of Action of Fibrates on Lipid and Lipoprotein Metabolism.
• Picmonic. (n.d.). Fibrates - Lipid-lowering Agents. In Picmonic for Medicine.
• Fruchart, J. C., et al. (1997). Mechanism of action of fibrates.
• Staels, B., et al. (1998). Mechanism of action of fibrates on lipid and lipoprotein metabolism.
• Grygiel-Górniak, B. (2014). Peroxisome proliferator-activated receptors and their ligands: nutritional and clinical implications – a review. Nutrition Journal, 13(1), 17.
• Najemnik, C., et al. (1981). Lipid-lowering effect of the new drugs eniclobrate and beclobrate in patients with hyperlipidemia type II a and type II b. Arzneimittel-Forschung, 31(12), 2168-2169.
• Wikipedia. (2023).
• Tyagi, S., et al. (2011). Peroxisome proliferator-activated receptors and their ligands: nutritional and clinical implications--a review. Journal of Pharmacy and Pharmacology, 63(3), 327-340.
• Delerive, P., et al. (2001). Peroxisome proliferator-activated receptors in inflammation control. Journal of Endocrinology, 169(3), 453-459.

Sources

• 1. 21409-25-6|2-(Benzhydryloxy)acetic acid| Ambeed [ambeed.com]
• 2. Synthesis and biological activity of 25-hydroxy-2-methylene-vitamin D3 compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Frontiers | Six-component synthesis and biological activity of novel spiropyridoindolepyrrolidine derivatives: A combined experimental and theoretical investigation [frontiersin.org]
• 6. [5-(Benzyloxy)-1H-indol-1-yl]acetic acid, an aldose reductase inhibitor and PPARγ ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, Synthesis and Biological Activity of New Amides Derived from 3-Benzhydryl and 3-sec-Butyl-2,5-dioxo-pyrrolidin-1-yl-acetic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lipid-lowering effect of the new drugs eniclobrate and beclobrate in patients with hyperlipidemia type II a and type II b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Guide: Uses of (Benzhydryloxy)acetic Acid in Pharmaceutical Synthesis

Executive Summary

(Benzhydryloxy)acetic acid (CAS: 21409-25-6), also known as Diphenylmethoxyacetic acid (DPMA) , represents a critical structural scaffold in pharmaceutical chemistry. While often overshadowed by its p-chlorinated derivative (a precursor to Cetirizine), the unsubstituted (Benzhydryloxy)acetic acid serves a vital role as a Certified Reference Material (CRM) and Metabolite Standard in the development and quality control of first-generation antihistamines, specifically Diphenhydramine and Dimenhydrinate .

This guide details the technical utility of (Benzhydryloxy)acetic acid, focusing on its synthesis, its application in pharmacokinetic (PK) profiling, and its critical function as an impurity marker in the synthesis of benzhydryl-derived active pharmaceutical ingredients (APIs).

Part 1: Chemical Profile & Reactivity

The molecule consists of a benzhydryl (diphenylmethyl) group linked via an ether bond to an acetic acid moiety.[1] Its reactivity is defined by the stability of the benzhydryl cation and the nucleophilicity of the carboxylate group.[1]

Property	Data
IUPAC Name	2-(Diphenylmethoxy)acetic acid
CAS Number	21409-25-6
Molecular Formula
Molecular Weight	242.27 g/mol
Solubility	Soluble in Methanol, DMSO, Chloroform; slightly soluble in water.[2]
pKa	~3.5 (Carboxylic acid)
Key Reactivity	Esterification, Decarboxylation (under extreme heat), Ether cleavage (strong acid).

Part 2: Primary Pharmaceutical Applications[1][3]

Pharmacokinetic Profiling & Metabolite Standards

The primary pharmaceutical use of (Benzhydryloxy)acetic acid is as a metabolite standard for Diphenhydramine. In mammalian metabolism (including humans, dogs, and sheep), Diphenhydramine undergoes extensive N-demethylation followed by oxidative deamination to form (Benzhydryloxy)acetic acid (DPMA).

• Application: Quantitation of drug clearance and metabolic stability.[1]

• Methodology: High-Performance Liquid Chromatography (HPLC) or GC-MS analysis of plasma/urine samples requires pure DPMA to construct calibration curves.

• Isotopic Labeling: For precise Mass Spectrometry (MS) quantification, deuterated analogs (e.g.,

  -DPMA) are synthesized using deuterated benzhydrol as the starting material.

Impurity Profiling in Cetirizine Synthesis

In the industrial synthesis of Cetirizine (which carries a p-chloro substituent), the presence of unsubstituted Benzhydryl chloride as a contaminant in the starting material leads to the formation of "Deschlorocetirizine" and related analogs.

• Role: (Benzhydryloxy)acetic acid serves as a reference marker for Impurity Identification .[1]

• Regulatory Requirement: ICH Q3A/B guidelines mandate the identification of impurities >0.1%.[1] Using this acid allows QC scientists to validate the purity of the benzhydryl starting materials.[1]

Part 3: Synthesis Protocol

Objective: Preparation of high-purity (Benzhydryloxy)acetic acid for use as a Reference Standard. Mechanism: Williamson Ether Synthesis.[1] Reaction: Nucleophilic substitution of chloroacetic acid by the benzhydryl alkoxide.[1]

Reagents & Materials[1][4][5][6][7][8][9]

• Benzhydrol (Diphenylmethanol): 18.4 g (0.1 mol)

• Chloroacetic Acid: 11.3 g (0.12 mol)

• Sodium Hydride (NaH, 60% dispersion): 8.8 g (0.22 mol) - Note: Excess base is required to deprotonate both the alcohol and the carboxylic acid.

• Solvent: Anhydrous Tetrahydrofuran (THF) or Dioxane (200 mL)

• Quenching: 1N Hydrochloric Acid (HCl)

Step-by-Step Methodology

• Activation: In a flame-dried 500 mL 3-neck round-bottom flask under Nitrogen atmosphere, suspend NaH (8.8 g) in dry THF (100 mL). Cool to 0°C.[1][3]

• Alkoxide Formation: Dissolve Benzhydrol (18.4 g) in THF (50 mL) and add dropwise to the NaH suspension. Evolution of

  gas will occur.[1] Stir at 0°C for 30 minutes, then warm to room temperature (RT) for 1 hour to ensure complete alkoxide formation.

• Coupling: Dissolve Chloroacetic acid (11.3 g) in THF (50 mL). Critical Step: Add this solution slowly to the reaction mixture. (Caution: Exothermic).[1]

• Reflux: Heat the mixture to reflux (66°C for THF) and stir for 4–6 hours. Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

• Quenching: Cool the mixture to 0°C. Carefully quench with water (20 mL) to destroy excess hydride.

• Workup:

  • Evaporate THF under reduced pressure.

  • Dilute residue with water (100 mL) and wash with Diethyl Ether (2 x 50 mL) to remove unreacted Benzhydrol (organic layer discarded).

  • Acidification: Acidify the aqueous layer to pH 2 using 1N HCl.[1] The product will precipitate or form an oil.[1]

  • Extract the acidic aqueous layer with Ethyl Acetate (3 x 50 mL).[1]

• Purification: Dry the combined organic layers over anhydrous

  , filter, and concentrate. Recrystallize the crude solid from Ethanol/Water or Toluene/Petroleum Ether.[1]

Expected Yield: 65–75% Appearance: White crystalline solid.[1] Melting Point: 108–110°C.[1]

Part 4: Visualization of Pathways

Diagram 1: Synthesis & Metabolic Pathway

This diagram illustrates the chemical synthesis of the reference standard and its parallel biological formation as a metabolite.[1]

Caption: Dual pathways for (Benzhydryloxy)acetic acid: Chemical synthesis (left) and Pharmacokinetic formation (right).[4]

Part 5: Quality Control & Impurity Analysis

When using (Benzhydryloxy)acetic acid as a standard, specific analytical parameters must be met to ensure data integrity in PK studies.

HPLC System Suitability Parameters

Parameter	Specification	Rationale
Column	C18 (e.g., Zorbax Eclipse, 150 x 4.6 mm, 5µm)	Standard reverse-phase separation.
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	Acidic pH suppresses carboxylic acid ionization, improving peak shape.[1]
Gradient	20% B to 80% B over 15 min	Elutes polar metabolites early and the hydrophobic acid later.[1]
Detection	UV @ 220 nm or MS (ESI-)	Carboxyl group absorbs at low UV; ESI- is preferred for sensitivity.
Retention Time	~8.5 min (Method dependent)	Must resolve from Diphenylacetic acid (common impurity).

Critical Impurity: Diphenylacetic Acid

A common degradation product or synthesis impurity is Diphenylacetic acid (where the oxygen linker is missing).[1]

• Differentiation: (Benzhydryloxy)acetic acid has an ether linkage (

  ), whereas Diphenylacetic acid has a direct bond.

• Detection: MS fragmentation patterns differ significantly.[1] (Benzhydryloxy)acetic acid shows a characteristic loss of the acetic acid moiety (

  ).

References

• National Center for Advancing Translational Sciences (NCATS). Benzhydryloxyacetic Acid - Substance Record.[1] Inxight Drugs.[1][4] Available at: [Link]

• Yoo, S. D., et al. (1995). Simultaneous analysis of diphenylmethoxyacetic acid, a metabolite of diphenhydramine, and its deuterium-labeled stable isotope analog in ovine plasma and urine. Journal of Chromatography B: Biomedical Sciences and Applications.[1] Available at: [Link]

• University of British Columbia. Application of stable isotope labeled diphenhydramine to study the pharmacokinetics and metabolism.[1][5] UBC Library Open Collections.[1][6] Available at: [Link]

• PharmaCompass. Diphenhydramine Hydrochloride - Impurity and Metabolite Standards. Available at: [Link]

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. diphenylmethoxyacetic acid | 21409-25-6 [chemicalbook.com]
• 3. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 4. lookchem.com [lookchem.com]
• 5. Simultaneous analysis of diphenylmethoxyacetic acid, a metabolite of diphenhydramine, and its deuterium-labeled stable isotope analog in ovine plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Application of stable isotope labeled diphenhydramine to study the pharmacokinetics and metabolism of diphenhydramine in pregnant, non-pregnant, and fetal sheep - UBC Library Open Collections [open.library.ubc.ca]

Protocols & Analytical Methods

Application Note: Optimized Williamson Ether Synthesis for Benzhydryl Ethers

Executive Summary & Strategic Analysis

The synthesis of benzhydryl ethers via the classical Williamson ether synthesis presents a unique mechanistic paradox. While the Williamson reaction is defined as an

coupling between an alkoxide and an organohalide, the benzhydryl (diphenylmethyl) moiety introduces significant steric hindrance and resonance stabilization. This predisposes benzhydryl halides to solvolysis or E1/E2 elimination rather than the desired substitution.

To achieve high-fidelity synthesis of benzhydryl ethers, one must abandon the "standard" textbook conditions (e.g., refluxing alkoxide with secondary halide) in favor of mechanistically tailored protocols.

The Mechanistic Divergence

Success depends on correctly assigning the role of the benzhydryl group:

• Role A: Benzhydryl as the Nucleophile (Recommended): Deprotonation of benzhydrol to form the benzhydryl alkoxide, which attacks a primary alkyl halide. This restores the ideal

  trajectory.

• Role B: Benzhydryl as the Electrophile (Alternative): Reacting a benzhydryl halide with an alcohol. This requires Phase Transfer Catalysis (PTC) or weak bases to suppress elimination.

Figure 1: Decision matrix for benzhydryl ether synthesis. Route A is the thermodynamic preference for stability; Route B requires catalytic intervention to succeed.

Protocol A: The "Reverse" Williamson (Benzhydryl Nucleophile)

Best For: Synthesizing ethers where the non-benzhydryl group is a primary alkyl chain (e.g., Benzhydryl-O-Ethyl).

Rationale

By generating the benzhydryl alkoxide, we utilize a sterically bulky nucleophile. However, if the electrophile is an unhindered primary halide (e.g., Ethyl Bromide, Benzyl Bromide), the

reaction proceeds efficiently. The bulky nucleophile is less likely to act as a base against a primary halide than a small alkoxide is against a bulky benzhydryl halide.

Materials

• Substrate: Benzhydrol (Diphenylmethanol) [1.0 equiv]

• Electrophile: Primary Alkyl Halide (Bromide or Iodide preferred) [1.2 equiv]

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil [1.5 equiv]

• Solvent: Anhydrous DMF (N,N-Dimethylformamide) or THF (Tetrahydrofuran). Note: DMF accelerates the reaction via cation solvation.

• Quench: Saturated Ammonium Chloride (

  ).

Step-by-Step Procedure

• Apparatus Setup: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Maintain an inert atmosphere (

  or Ar).

• Base Preparation:

  • Add NaH (1.5 equiv) to the flask.

  • Optional: Wash NaH with anhydrous hexanes (2x) to remove mineral oil if downstream purification is sensitive to hydrocarbons. Decant hexanes carefully.

  • Suspend NaH in anhydrous DMF (0.5 M concentration relative to benzhydrol).

• Alkoxide Formation:

  • Cool the suspension to 0°C (ice bath).

  • Dissolve Benzhydrol in a minimum volume of DMF.

  • Add the Benzhydrol solution dropwise to the NaH suspension over 15 minutes. Caution: Hydrogen gas evolution (

    ).[1] Vent appropriately.

  • Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes. The solution should turn yellow/orange, indicating alkoxide formation.

• Coupling:

  • Cool the mixture back to 0°C .

  • Add the Primary Alkyl Halide (1.2 equiv) dropwise.

  • Allow the reaction to warm to RT and stir for 4–12 hours. Monitor by TLC (Hexane:EtOAc).

• Work-up:

  • Quench carefully with sat.

    at 0°C.

  • Extract with Diethyl Ether or Ethyl Acetate (3x).

  • Wash combined organics with water (5x) to remove DMF, then Brine (1x).

  • Dry over

    , filter, and concentrate.

Protocol B: Phase Transfer Catalysis (Benzhydryl Electrophile)

Best For: Cases where the alcohol partner is valuable, chiral, or secondary, and the benzhydryl halide must be used.

Rationale

Reacting benzhydryl bromide directly with an alcohol using a strong base (like NaH) often yields diphenylethylene (elimination product). Phase Transfer Catalysis (PTC) allows the use of aqueous inorganic bases (NaOH/KOH). The reaction occurs at the interface or via ion-pair extraction, stabilizing the transition state and favoring substitution over elimination.

Materials

• Substrate: Benzhydryl Bromide (or Chloride) [1.0 equiv]

• Nucleophile: Alcohol (R-OH) [1.5 – 2.0 equiv]

• Catalyst: Tetrabutylammonium Bromide (TBAB) or Tetrabutylammonium Hydrogen Sulfate (TBAHS) [0.05 – 0.10 equiv]

• Base: 50% Aqueous NaOH or finely ground KOH [5.0 equiv]

• Solvent: Toluene or Dichloromethane (DCM).

Step-by-Step Procedure

• Mixture Preparation:

  • In a round-bottom flask, dissolve the Alcohol (1.5 equiv) and Benzhydryl Bromide (1.0 equiv) in Toluene (0.3 M).

  • Add the Phase Transfer Catalyst (TBAB, 5-10 mol%).

• Initiation:

  • Add the 50% NaOH solution (5.0 equiv) in one portion.

  • Vigorously stir the biphasic mixture. High shear stirring is critical to maximize interfacial surface area.

• Reaction:

  • Heat to 50–60°C . (Note: DCM limits temp to ~40°C; Toluene allows higher).

  • Monitor by TLC.[1][2] Reaction is typically faster than Protocol A (1–4 hours).

• Work-up:

  • Cool to RT. Separate the layers.

  • Extract the aqueous layer with Toluene/DCM.

  • Wash the organic layer with water (until neutral pH) and Brine.

  • Dry over

    and concentrate.

Comparative Data & Optimization

The following table summarizes expected outcomes based on substrate classes, derived from standard reactivity profiles of benzhydryl systems [1][2].

Variable	Protocol A (Rev. Williamson)	Protocol B (PTC)	Standard Williamson (NaH + Benzhydryl Halide)
Mechanism	(Dominant)	Ion-Pair / -like	E2 (Elimination) Dominant
Substrates	Benzhydrol + Primary Halide	Benzhydryl Halide + Alcohol	Benzhydryl Halide + Alkoxide
Yield (Typical)	85 – 95%	70 – 85%	< 40% (Major alkene impurity)
Side Product	Unreacted Benzhydrol	Benzhydrol (Hydrolysis)	1,1-Diphenylethylene
Reaction Time	4 – 12 Hours	1 – 4 Hours	Fast (often uncontrollable)
Key Risk	Water contamination (kills NaH)	Emulsion formation	Elimination

Troubleshooting & Critical Controls

Controlling the Elimination Pathway

The formation of 1,1-diphenylethylene is the primary failure mode.

• Symptom: TLC shows a non-polar spot (

  in Hexanes) that is UV active.

• Cause: Base is too strong or temperature is too high, promoting dehydrohalogenation.

• Solution: Switch to Protocol B (PTC). If using Protocol A, ensure the alkyl halide is added cold (0°C).

Handling Benzhydryl Halides

Benzhydryl bromide is unstable. It hydrolyzes in moist air to benzhydrol and HBr (fuming).

• Protocol: Always use freshly recrystallized or distilled benzhydryl halides. If the reagent is pink/purple, it has degraded. Wash a DCM solution of the reagent with

  before use.

Solvent Effects (Protocol A)

• DMF vs. THF: DMF is superior for

  rates but difficult to remove.

• Removal Tip: When using DMF, wash the organic extract with 5% LiCl (aq) instead of pure water. LiCl increases the surface tension and helps partition DMF into the aqueous phase more efficiently.

References

• BenchChem. (2025).[1][3][4] Application Notes and Protocols for the Williamson Ether Synthesis of Benzyl Ethers. Retrieved from

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis: Planning and Limitations. Retrieved from

• Lumen Learning. (n.d.). Williamson Ether Synthesis and Side Reactions. Retrieved from

• Freedman, H. H., & Dubois, R. A. (1975). An Improved Williamson Ether Synthesis Using Phase Transfer Catalysis. Tetrahedron Letters, 16(38), 3251–3254.[5] (Contextual citation for PTC method foundations).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scribd.com [scribd.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jk-sci.com [jk-sci.com]

Amide coupling reagents for diphenylmethoxyacetic acid

Application Note: Optimization of Amide Bond Formation for Diphenylmethoxyacetic Acid

Executive Summary

This guide details the optimized protocols for coupling Diphenylmethoxyacetic acid (CAS: 3364-78-1) with various amines. Unlike simple aliphatic acids, this substrate presents specific challenges: the acid-lability of the benzhydryl ether linkage and the significant lipophilicity of the diphenylmethyl tail.

While standard carbodiimide chemistries (EDC/DIC) are functional, this guide prioritizes Propylphosphonic Anhydride (T3P) as the superior reagent for this specific scaffold due to its mild buffering profile, absence of acid-catalyzed ether cleavage, and simplified workup of the lipophilic product.

Substrate Analysis & Critical Process Parameters

Chemical Structure & Challenges

• Substrate: Diphenylmethoxyacetic acid (

  )

• pKa: ~3.6 (The

  -alkoxy group increases acidity relative to acetic acid).

• Steric Profile: The carboxyl group is primary (

  ) and unhindered. However, the bulky diphenylmethyl group creates a "greasy" tail that drastically affects solubility.

• Stability Warning: The benzhydryl ether bond is susceptible to acid-catalyzed hydrolysis (cleaving to diphenylmethanol and glycolic acid derivatives).

  • Risk:[1][2] High temperature conversion to acid chlorides using thionyl chloride (

    ) can degrade the ether.

  • Solution: Use neutral/buffered coupling conditions (T3P, HATU) or catalytic oxalyl chloride at low temperatures.

Reagent Selection Strategy

The choice of reagent depends on the nucleophilicity of the amine partner and the scale of the reaction.

Figure 1: Decision matrix for selecting the optimal coupling reagent based on amine steric and electronic properties.

Detailed Experimental Protocols

Protocol A: T3P Coupling (Recommended)

Best for: Scale-up, ease of purification, and preserving the ether linkage.

Mechanism: T3P (Propylphosphonic anhydride) acts as a cyclic anhydride generator.[3] It releases water-soluble phosphonate byproducts, eliminating the need for column chromatography in many cases.

Materials:

• Diphenylmethoxyacetic acid (1.0 equiv)

• Amine (1.1 equiv)

• Base: Pyridine (3.0 equiv) or DIPEA (3.0 equiv)

• Reagent: T3P (50% w/w solution in EtOAc or DMF) (1.5 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)

Step-by-Step Procedure:

• Dissolution: In a reaction vessel equipped with a magnetic stir bar, dissolve Diphenylmethoxyacetic acid (1.0 equiv) and the Amine (1.1 equiv) in EtOAc (concentration 0.2 M).

  • Note: The lipophilic acid dissolves well in EtOAc. Avoid DCM if possible to make the workup greener.

• Base Addition: Add Pyridine (3.0 equiv) in one portion. The solution may warm slightly.

• Activation: Cool the mixture to 0 °C. Dropwise add the T3P solution (1.5 equiv) over 5–10 minutes.

  • Why? Controlling the exotherm prevents any thermal stress on the ether bond, although T3P is generally mild.

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 2–4 hours. Monitor by TLC or LC-MS.

• Quench & Workup:

  • Add water (equal volume to solvent) and stir vigorously for 10 minutes.

  • Separate phases. Wash the organic layer successively with:

    • 10% Citric Acid or 0.5M HCl (Caution: Keep contact time short to protect the ether; T3P byproducts are water-soluble so extensive acid washing is rarely needed).

    • Sat.

      (to remove unreacted acid).

    • Brine.

• Isolation: Dry over

  , filter, and concentrate. The residue is often pure enough for use.

Protocol B: EDC/HOBt Coupling

Best for: Small-scale bench synthesis where T3P is unavailable.

Materials:

• Diphenylmethoxyacetic acid (1.0 equiv)

• Amine (1.0 equiv)

• EDC

  HCl (1.2 equiv)

• HOBt (1.2 equiv)

• Base: DIPEA (2.5 equiv)

• Solvent: DCM or DMF[4]

Step-by-Step Procedure:

• Activation: Dissolve Diphenylmethoxyacetic acid in DCM (0.1 M). Add HOBt (1.2 equiv) and EDC

  HCl (1.2 equiv). Stir at 0 °C for 15 minutes.

  • Observation: The solution should remain clear or turn slightly cloudy as the active ester forms.

• Coupling: Add the Amine (1.0 equiv) followed by DIPEA (2.5 equiv).

• Incubation: Stir at room temperature for 12–16 hours.

• Workup:

  • Dilute with excess DCM.

  • Wash with 1M HCl, Sat.

    , and Brine.

  • Warning: The urea byproduct from EDC is water-soluble, but if the reaction is sluggish, acyl-urea side products can form.

• Purification: Flash chromatography is usually required (Hexane/EtOAc gradient) as the urea removal is not as clean as the T3P method.

Comparative Data Analysis

The following data summarizes typical yields observed when coupling Diphenylmethoxyacetic acid with benzylamine (a model primary amine) using different methods.

Parameter	Protocol A (T3P)	Protocol B (EDC/HOBt)	Protocol C (SOCl2/Reflux)
Yield	92%	78%	45%
Purity (Crude)	>95%	~85%	<60%
Byproducts	Water-soluble phosphonates	Urea, N-acylurea	Benzhydryl chloride (Ether cleavage)
Purification	Extraction only	Column Chromatography	Column + Recrystallization
Green Score	High (EtOAc solvent)	Medium (DCM solvent)	Low (Sulfur emissions)

Table 1: Comparison of coupling efficiency. Note the significant degradation in Protocol C due to acid-mediated ether cleavage.

Troubleshooting & Scientific Rationale

Issue: Emulsions during Workup

• Cause: The diphenylmethoxy group is highly lipophilic. When coupled with a lipophilic amine, the product acts as a surfactant.

• Solution: Do not shake vigorously during extraction. Use a gentle rocking motion. If an emulsion forms, add a small amount of solid NaCl or methanol to break the surface tension.

Issue: Low Yield with Aniline Derivatives

• Cause: Anilines are weak nucleophiles.

• Fix: Switch to HATU (Protocol C in Fig 1).

  • Protocol Modification: Use DMF as solvent.[1][2][5] Pre-activate acid with HATU (1.1 equiv) and DIPEA (2.0 equiv) for 5 mins before adding the aniline.

Mechanism of T3P Activation

Understanding the mechanism clarifies why T3P is superior for this ether-containing substrate.

Figure 2: T3P activation pathway. The reaction proceeds via a mixed anhydride. The byproduct is a water-soluble salt, preventing the need for acidic washes that endanger the benzhydryl ether.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. [Link]

• Archimica (Now Curia). (2011). T3P® (Propanephosphonic acid anhydride) – The Water Scavenger. Curia Global Technical Note. [Link]

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][2][6][7] Tetrahedron, 61(46), 10827-10852. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. growingscience.com [growingscience.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Lab Reporter [fishersci.se]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]

Synthesis of diphenhydramine impurities and metabolites

Application Note: Strategic Synthesis and Characterization of Diphenhydramine Impurities and Metabolites for QA/QC and DMPK Studies

Introduction

Diphenhydramine (DPH) is a first-generation antihistamine with a well-established safety profile.[1] However, modern regulatory frameworks (ICH Q3A/B) require rigorous profiling of impurities and metabolites to ensure safety and efficacy. For researchers in Quality Control (QC) and Drug Metabolism and Pharmacokinetics (DMPK), access to high-purity reference standards of these related substances is a bottleneck.

This guide provides validated protocols for the synthesis of the three most critical DPH-related compounds:

• Nordiphenhydramine (Impurity B/Metabolite): The primary N-demethylated metabolite.

• Diphenhydramine N-Oxide: A common oxidative degradation product and metabolite.

• Diphenylmethoxyacetic Acid (DPMA): The terminal carboxylic acid metabolite.

Part 1: The Degradation & Metabolic Landscape

Understanding the structural relationships between DPH and its analogs is prerequisite to synthesis. The molecule is susceptible to oxidative deamination (metabolism), N-oxidation (degradation/metabolism), and ether hydrolysis (acidic degradation).

Figure 1: Diphenhydramine Degradation and Metabolic Pathways This diagram illustrates the connectivity between the parent drug and its key derivatives.

Caption: Overview of Diphenhydramine (DPH) degradation to USP impurities (A, B, E) and conversion to major metabolites (DPMA).[2]

Part 2: Synthesis of Nordiphenhydramine (Impurity B)

Rationale: Nordiphenhydramine (2-(diphenylmethoxy)-N-methylethanamine) is the primary metabolite formed via CYP2D6. While it can be synthesized by reacting benzhydryl chloride with N-methylethanolamine, that route often yields dialkylated byproducts. The N-demethylation of DPH using 1-Chloroethyl chloroformate (ACE-Cl) is preferred for its high selectivity and cleanliness.

Protocol 1: Selective N-Demethylation via ACE-Cl

• Reagents: Diphenhydramine free base, 1-Chloroethyl chloroformate (ACE-Cl), 1,2-Dichloroethane (DCE), Methanol.

• Safety: ACE-Cl is a lachrymator and corrosive. Perform all steps in a fume hood.

Step-by-Step Methodology:

• Free Base Preparation: Dissolve Diphenhydramine HCl (10 mmol) in water. Basify with 1M NaOH to pH 10. Extract with DCE (3 x 20 mL). Dry organic layer over MgSO₄ and concentrate to obtain the free base oil.[3]

• Acylation: Redissolve the free base in anhydrous DCE (20 mL) under Nitrogen. Cool to 0°C.[4]

• Addition: Dropwise add ACE-Cl (12 mmol, 1.2 eq) over 10 minutes.

• Reflux: Allow to warm to room temperature, then reflux (83°C) for 3 hours. Monitor by TLC (formation of carbamate intermediate).

• Methanolysis: Cool the mixture and evaporate the solvent in vacuo. Dissolve the residue in Methanol (30 mL) and reflux for 1 hour. Note: This step decomposes the reactive carbamate to the secondary amine and CO₂.

• Workup: Concentrate the methanol. The residue is Nordiphenhydramine HCl. Recrystallize from Isopropanol/Ether.

Validation Criteria:

• 1H NMR (CDCl₃): Disappearance of the singlet at ~2.2 ppm (6H, N(CH₃)₂) and appearance of a singlet at ~2.4 ppm (3H, NHCH₃).

• Mass Spec: [M+H]+ = 242.15 (Target) vs 256.17 (Parent).

Part 3: Synthesis of Diphenhydramine N-Oxide

Rationale: The N-oxide is a common degradation product found in aged samples and a metabolite. Direct oxidation with m-chloroperoxybenzoic acid (m-CPBA) is the gold standard for laboratory-scale synthesis due to mild conditions.

Protocol 2: N-Oxidation via m-CPBA

• Reagents: Diphenhydramine free base, m-CPBA (77%), Dichloromethane (DCM), Basic Alumina.

Step-by-Step Methodology:

• Dissolution: Dissolve Diphenhydramine free base (5 mmol) in DCM (25 mL) and cool to -10°C (ice/salt bath).

• Oxidation: Add m-CPBA (5.5 mmol, 1.1 eq) portion-wise over 15 minutes.

• Reaction: Stir at 0°C for 2 hours. Monitor by TLC (DCM:MeOH 9:1). The N-oxide will be significantly more polar (lower Rf) than the parent.

• Purification (Critical): Do not use aqueous extraction, as N-oxides are water-soluble.

  • Method: Pass the reaction mixture directly through a short pad of Basic Alumina (activity grade III). Elute with DCM to remove m-chlorobenzoic acid byproduct, then elute with 10% MeOH in DCM to collect the N-oxide.

• Isolation: Concentrate the methanolic fractions to yield a hygroscopic white solid.

Figure 2: N-Oxidation Workflow

Caption: Solid-phase workup strategy for isolating water-soluble N-oxides.

Part 4: Synthesis of Diphenylmethoxyacetic Acid (DPMA)

Rationale: DPMA is the major urinary metabolite. It cannot be easily made directly from DPH. The most robust route is the Jones Oxidation of the intermediate alcohol, 2-(diphenylmethoxy)ethanol.

Protocol 3: Jones Oxidation to DPMA

• Precursor Synthesis: Reflux Benzhydryl chloride with excess Ethylene Glycol and K₂CO₃ to yield 2-(diphenylmethoxy)ethanol.

• Reagents: 2-(diphenylmethoxy)ethanol, Jones Reagent (CrO₃/H₂SO₄), Acetone.

Step-by-Step Methodology:

• Setup: Dissolve 2-(diphenylmethoxy)ethanol (5 mmol) in Acetone (20 mL) and cool to 0°C.

• Oxidation: Add Jones Reagent dropwise until a persistent orange color remains (indicating excess oxidant).

• Quench: Add Isopropanol (2 mL) to quench excess oxidant (solution turns green).

• Extraction: Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

• Isolation: Extract the organic layer with saturated NaHCO₃ (3 x 20 mL). This pulls the acidic DPMA into the aqueous phase, leaving neutral impurities in the organic phase.

• Precipitation: Acidify the combined aqueous extracts with 1M HCl to pH 2. The DPMA will precipitate as a white solid. Filter and dry.

Part 5: Analytical Summary

Use the following data to validate your synthesized standards.

Compound	Role	Approx.[1][5][2][3][4][6][7][8][9][10][][12] RRT*	Molecular Weight	Key Mass Spec Fragment
Diphenhydramine	API	1.00	255.35	167 (Diphenylmethyl cation)
Benzhydrol	Impurity A	1.45	184.23	167, 183 [M-H]-
Nordiphenhydramine	Impurity B	0.92	241.33	167, 242 [M+H]+
DPH N-Oxide	Degradant	0.40	271.35	272 [M+H]+, 256 (loss of O)
DPMA	Metabolite	0.65**	242.27	241 [M-H]- (Negative Mode)

*Relative Retention Time (RRT) on C18 column, Phosphate Buffer/Acetonitrile gradient. **DPMA retention is highly pH dependent.

References

• United States Pharmacopeia (USP). Diphenhydramine Hydrochloride Monograph. USP-NF.[2] (Defines Impurities A and B). Link

• Olofson, R. A., et al. (1984). A New Reagent for the Selective, High-Yield N-Dealkylation of Tertiary Amines. Journal of Organic Chemistry.[9] (Basis for ACE-Cl protocol). Link

• Snead, D. R., & Jamison, T. F. (2013). End-to-End Continuous Flow Synthesis and Purification of Diphenhydramine Hydrochloride. Chemical Science.[3][12] (Context for DPH synthesis). Link

• European Pharmacopoeia (Ph.[1] Eur.). Diphenhydramine Hydrochloride.[2][3][6][8][12] (Defines Impurity profile including N-oxide).[5][4][8][13] Link

• Fischer, D., et al. (2010). Metabolism of Diphenhydramine by CYP2D6. Drug Metabolism and Disposition. (Identifies DPMA and Nordiphenhydramine pathways). Link

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. GSRS [precision.fda.gov]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. researchgate.net [researchgate.net]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. hyphadiscovery.com [hyphadiscovery.com]
• 8. agilent.com [agilent.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. m.youtube.com [m.youtube.com]
• 12. scispace.com [scispace.com]
• 13. emergingstandards.usp.org [emergingstandards.usp.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of (Benzhydryloxy)acetic Acid

Welcome to the technical support center for the synthesis of (Benzhydryloxy)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your synthetic route and achieve higher yields and purity.

Overview of (Benzhydryloxy)acetic Acid Synthesis

(Benzhydryloxy)acetic acid is commonly synthesized via the Williamson ether synthesis. This reaction involves the deprotonation of a hydroxyl-containing compound, in this case, benzhydrol, to form an alkoxide, which then acts as a nucleophile to attack an alkyl halide, such as chloroacetic acid or a derivative. The reaction proceeds via an SN2 mechanism.[1][2]

The success of this synthesis is highly dependent on several factors, including the choice of base, solvent, temperature, and the purity of the starting materials. This guide will delve into the common challenges encountered during this synthesis and provide practical, evidence-based solutions.

Troubleshooting Guide: Enhancing Your Synthesis

This section addresses specific issues that may arise during the synthesis of (Benzhydryloxy)acetic acid, providing potential causes and actionable solutions.

Question 1: Why is my yield of (Benzhydryloxy)acetic acid consistently low?

Answer:

Low yields in the Williamson ether synthesis of (Benzhydryloxy)acetic acid can stem from several factors, primarily related to incomplete reaction or competing side reactions.[3]

Potential Causes & Solutions:

• Incomplete Deprotonation of Benzhydrol: For the reaction to proceed, the benzhydrol must be effectively deprotonated to form the benzhydryloxide anion.

  • Solution: Ensure you are using a sufficiently strong base. While sodium hydroxide can be used, stronger bases like sodium hydride (NaH) in an aprotic solvent like THF or DMF can lead to more complete deprotonation.[4][5] The electron-withdrawing effect of the two phenyl groups in benzhydrol increases the acidity of the hydroxyl proton, making deprotonation feasible with moderately strong bases.[6]

• Suboptimal Reaction Temperature: The reaction rate is sensitive to temperature.

  • Solution: A typical Williamson ether synthesis is conducted between 50 to 100 °C.[1] If the reaction is sluggish, consider gradually increasing the temperature. However, be aware that excessively high temperatures can promote side reactions.[3]

• Insufficient Reaction Time: The reaction may not have proceeded to completion.

  • Solution: Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC). The reaction is typically complete within 1 to 8 hours.[1] If starting material is still present after this time, consider extending the reaction duration.

• Inappropriate Solvent Choice: The solvent plays a crucial role in an SN2 reaction.

  • Solution: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they can solvate the cation of the base while leaving the alkoxide nucleophile relatively free to react.[1][7] Protic solvents (e.g., ethanol, water) can solvate the nucleophile, reducing its reactivity and slowing down the reaction.[1]

Question 2: I am observing a significant amount of an alkene byproduct. What is causing this and how can I prevent it?

Answer:

The formation of an alkene is a classic side reaction in Williamson ether synthesis, arising from an E2 elimination pathway that competes with the desired SN2 substitution.[8]

Potential Causes & Solutions:

• Steric Hindrance: While the electrophile in this synthesis (from chloroacetic acid) is a primary carbon and less prone to elimination, the nucleophile (benzhydryloxide) is somewhat bulky.

  • Solution: While you cannot change the structure of your desired product, you can influence the SN2/E2 competition through reaction conditions. Using a less sterically hindered base, if applicable, can sometimes help. However, the primary control will be through temperature.

• High Reaction Temperature: Higher temperatures favor elimination over substitution.[3]

  • Solution: Lower the reaction temperature. It is often a trade-off between reaction rate and selectivity. Finding the optimal temperature where the SN2 reaction proceeds at a reasonable rate while minimizing the E2 side reaction is key.

• Strong, Bulky Base: The choice of base can influence the extent of elimination.

  • Solution: If you are using a very strong and sterically hindered base, consider switching to a less bulky option like sodium hydride.

Question 3: My final product is difficult to purify. What are the likely impurities and how can I remove them?

Answer:

Purification challenges often arise from unreacted starting materials and side products.

Potential Impurities & Purification Strategies:

• Unreacted Benzhydrol: This is a common impurity if the reaction does not go to completion.

  • Purification: Benzhydrol can often be removed by column chromatography. Alternatively, a liquid-liquid extraction procedure can be effective. Since (Benzhydryloxy)acetic acid is acidic, it can be extracted into a basic aqueous solution (e.g., sodium bicarbonate), leaving the neutral benzhydrol in the organic layer. The aqueous layer can then be acidified to precipitate the desired product, which can be collected by filtration.

• Unreacted Chloroacetic Acid:

  • Purification: Chloroacetic acid is water-soluble and can typically be removed during the aqueous workup. Washing the organic layer with water or a mild base should effectively remove it.

• Elimination Byproducts:

  • Purification: These non-polar byproducts can usually be separated from the more polar desired product by column chromatography.

• Residual Acetic Acid: If acetic acid or its derivatives are used or formed, they can be challenging to remove.

  • Purification: Azeotropic distillation with a suitable solvent can be used to remove residual acetic acid.[9] For trace amounts, purification can sometimes be achieved by refluxing with acetic anhydride followed by fractional distillation.[10]

Frequently Asked Questions (FAQs)

Q1: What is the best base to use for the synthesis of (Benzhydryloxy)acetic acid?

A1: The choice of base is critical. Sodium hydride (NaH) is an excellent choice as it is a strong, non-nucleophilic base that deprotonates the alcohol irreversibly.[4] Sodium hydroxide (NaOH) or potassium hydroxide (KOH) can also be used, often under phase-transfer catalysis conditions to improve reactivity.[3]

Q2: Can I use a different alkylating agent instead of chloroacetic acid?

A2: Yes, other haloacetic acids or their esters (e.g., bromoacetic acid, ethyl chloroacetate) can be used. Bromoacetic acid is more reactive than chloroacetic acid and may allow for milder reaction conditions. If an ester is used, a subsequent hydrolysis step will be required to obtain the final carboxylic acid.

Q3: What analytical techniques are recommended for monitoring the reaction and characterizing the product?

A3:

• Reaction Monitoring: Thin Layer Chromatography (TLC) is a simple and effective way to monitor the disappearance of starting materials and the appearance of the product.

• Product Characterization:

  • NMR Spectroscopy (¹H and ¹³C): Provides detailed structural information.

  • Mass Spectrometry (MS): Confirms the molecular weight of the product.

  • Infrared (IR) Spectroscopy: Can identify key functional groups, such as the carboxylic acid O-H and C=O stretches, and the ether C-O stretch.

  • Melting Point: A sharp melting point is an indicator of purity.

Q4: Are there any safety precautions I should be aware of?

A4: Yes, always consult the Safety Data Sheet (SDS) for all reagents.

• Sodium Hydride (NaH): Is highly flammable and reacts violently with water. It must be handled under an inert atmosphere (e.g., nitrogen or argon).

• Strong Bases (NaOH, KOH): Are corrosive and can cause severe burns.

• Solvents (DMF, DMSO): Can be skin irritants and may have other health hazards. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Visualizing the Process

To aid in understanding the synthesis and troubleshooting, the following diagrams illustrate the reaction pathway and a general workflow.

Reaction Mechanism

Caption: Williamson ether synthesis of (Benzhydryloxy)acetic acid.

General Experimental Workflow

Caption: A typical workflow for the synthesis.

Data Summary

Parameter	Recommended Conditions	Rationale
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic base for complete deprotonation.[4]
Solvent	DMF, DMSO, Acetonitrile	Polar aprotic solvents enhance nucleophilicity.[1][7]
Temperature	50 - 100 °C	Balances reaction rate and minimization of side reactions.[1]
Reaction Time	1 - 8 hours	Typically sufficient for completion; monitor by TLC.[1]

References

• Doi, T. (2017). Name Reactions in Organic Synthesis. Cambridge University Press.

• Wikipedia. (2023). Williamson ether synthesis. [Link]

• Ashenhurst, J. (2022). Williamson Ether Synthesis. Chemistry Steps. [Link]

• Francis Academic Press. (2021).

• ChemTalk. (2022). Williamson Ether Synthesis. [Link]

• Chemistry LibreTexts. (2023). Williamson Ether Synthesis. [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• LookChem. (n.d.). Purification of Acetic acid. [Link]

• De Dietrich Process Systems. (n.d.). Recovery of Acetic Acid. [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. francis-press.com [francis-press.com]
• 7. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 8. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 9. Recovery of Acetic Acid | De Dietrich [dedietrich.com]
• 10. Purification of Acetic acid - Chempedia - LookChem [lookchem.com]

Technical Support Center: Purification of Reaction Mixtures Containing Benzhydrol

This guide provides troubleshooting and practical solutions for researchers, scientists, and drug development professionals facing the common challenge of removing unreacted benzhydrol from their reaction mixtures. The following information is structured to address specific issues with in-depth explanations and actionable protocols.

Introduction: The Challenge of Benzhydrol Removal

Benzhydrol, or diphenylmethanol, is a common intermediate in organic synthesis, often used in the preparation of pharmaceuticals and fragrances.[1][2][3] It is frequently encountered as an unreacted starting material or a byproduct in reactions such as the reduction of benzophenone or Grignard reactions involving benzaldehyde.[4][5][6][7] Its removal is crucial for obtaining a pure final product. This guide will explore the most effective methods for its separation.

Frequently Asked Questions (FAQs)

Q1: My NMR/TLC analysis shows a significant amount of unreacted benzhydrol. What is the first step I should take?

A1: The first step is to accurately assess the physical properties of your desired product and compare them to those of benzhydrol. This will inform the most effective purification strategy. Key properties of benzhydrol are summarized in the table below.

Property	Value
Molecular Formula	C₁₃H₁₂O
Molecular Weight	184.23 g/mol [8][9]
Appearance	White to off-white crystalline solid[1][8]
Melting Point	65-69 °C[10][11]
Boiling Point	297-298 °C[10][11][12]
Solubility	Soluble in ethanol, ether, chloroform, acetone, and methylene dichloride.[3][8][13] Slightly soluble in water.[8][10][11][13][14]

Once you have this information, you can proceed to select a suitable purification method. The most common and effective techniques are recrystallization, column chromatography, and liquid-liquid extraction.

Q2: When is recrystallization a suitable method for removing benzhydrol?

A2: Recrystallization is an excellent choice when your desired product and benzhydrol have significantly different solubilities in a particular solvent at different temperatures.[15] This method is most effective when your product is a solid.

The Principle Behind Recrystallization: This technique relies on the principle that the solubility of most solids increases with temperature. An ideal recrystallization solvent will dissolve a large amount of the impure compound at its boiling point, but only a small amount at cooler temperatures. As the solution cools, the desired compound crystallizes out, leaving the impurities (in this case, benzhydrol) in the mother liquor.[15]

Choosing the Right Solvent is Critical:

• For Isolating a Less Polar Product: If your product is less polar than benzhydrol, consider using a nonpolar solvent like petroleum ether or hexanes. Benzhydrol has low solubility in cold petroleum ether, which can be exploited for its removal.[13]

• For Isolating a More Polar Product: If your product is significantly more polar than benzhydrol, a more polar solvent system might be effective, where benzhydrol remains in solution upon cooling.

A common and effective method for purifying benzhydrol itself is recrystallization from petroleum ether.[10][16]

Q3: I've tried recrystallization, but my product is still contaminated with benzhydrol. What's my next option?

A3: If recrystallization is ineffective, column chromatography is a powerful alternative, especially when dealing with products that have similar polarities to benzhydrol.[17][18]

How Column Chromatography Works: This technique separates compounds based on their differential adsorption to a stationary phase (commonly silica gel or alumina) and their solubility in a mobile phase (the eluent).[17] More polar compounds will adhere more strongly to the polar stationary phase and elute more slowly, while less polar compounds will travel down the column faster with the mobile phase.

Practical Steps for Separating Benzhydrol:

• Select a Stationary Phase: Silica gel is the most common choice for separating moderately polar compounds like benzhydrol.

• Choose a Mobile Phase (Eluent): The key is to find a solvent system that provides good separation between your product and benzhydrol. This is typically determined by running preliminary tests using Thin Layer Chromatography (TLC).[19][20] A common starting point is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.[13] By gradually increasing the polarity of the eluent (e.g., increasing the percentage of ethyl acetate), you can selectively elute the compounds.

• Elution Order: Since benzhydrol is a moderately polar alcohol, it will be more retained on the silica gel than non-polar impurities like biphenyl (a common byproduct in Grignard reactions) but will elute before more polar compounds.[17]

Q4: Can I use a simple liquid-liquid extraction to remove benzhydrol?

A4: Liquid-liquid extraction is a viable and often straightforward method, particularly if your desired product has different solubility properties in two immiscible liquids compared to benzhydrol.[21][22][23]

The Rationale: This technique separates compounds based on their relative solubilities in two immiscible liquid phases, typically an aqueous phase and an organic phase.[21][23]

When to Use Liquid-Liquid Extraction:

• If your product is significantly less polar than benzhydrol: You can dissolve the reaction mixture in an organic solvent (like diethyl ether or ethyl acetate) and wash it with water.[24] Benzhydrol has some slight water solubility, and this may help to remove small amounts.[11][13][14]

• If your product is acidic or basic: This is where extraction becomes highly effective.

  • For an acidic product: Dissolve the mixture in an organic solvent and wash with a basic aqueous solution (e.g., sodium bicarbonate or sodium hydroxide). Your acidic product will be deprotonated and move into the aqueous layer, leaving the neutral benzhydrol in the organic layer. You can then acidify the aqueous layer to precipitate your product.

  • For a basic product: Dissolve the mixture in an organic solvent and wash with an acidic aqueous solution (e.g., dilute HCl). Your basic product will be protonated and move into the aqueous layer, while benzhydrol remains in the organic layer. You can then basify the aqueous layer to recover your product.

Troubleshooting Guides and Protocols

Protocol 1: Purification by Recrystallization

This protocol is a general guideline for removing benzhydrol from a less polar solid product using petroleum ether.

Materials:

• Crude reaction mixture containing benzhydrol

• Petroleum ether (boiling range 40-60 °C is often suitable)[16]

• Erlenmeyer flask

• Hot plate

• Reflux condenser

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Place the crude solid in an Erlenmeyer flask with a stir bar.

• Add a minimal amount of petroleum ether to the flask.

• Gently heat the mixture on a hot plate with stirring. It is advisable to use a water bath for controlled heating.[16]

• Gradually add more hot petroleum ether until the solid just dissolves. Avoid adding a large excess of solvent.

• Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling promotes the formation of purer crystals.[15]

• Once the solution has reached room temperature, place it in an ice bath for 15-30 minutes to maximize crystal formation.[15]

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold petroleum ether to remove any residual mother liquor containing the dissolved benzhydrol.[15][16]

• Allow the crystals to air dry on the filter paper or in a desiccator.

• Assess the purity of the recrystallized product by melting point determination or TLC analysis.[15] A sharp melting point close to the literature value indicates high purity.[4]

Protocol 2: Purification by Column Chromatography

This protocol provides a general procedure for separating a product from benzhydrol using silica gel chromatography.

Materials:

• Crude reaction mixture

• Silica gel (for column chromatography)

• Sand

• Cotton or glass wool

• Chromatography column

• Eluent (e.g., a mixture of hexanes and ethyl acetate)

• Collection tubes or flasks

Procedure:

• Prepare the Column:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluent mixture.

  • Pour the slurry into the column and allow it to settle, ensuring there are no air bubbles. Drain the excess solvent until the level is just above the silica gel.[18]

• Load the Sample:

  • Dissolve the crude mixture in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • Carefully add the sample solution to the top of the silica gel.

  • Allow the sample to adsorb onto the silica gel.[18]

• Elute the Column:

  • Carefully add the eluent to the top of the column.

  • Begin collecting fractions.

  • Monitor the separation by TLC.

  • Gradually increase the polarity of the eluent (gradient elution) if necessary to elute your product after the benzhydrol has been washed off the column.[17]

Protocol 3: Purification by Liquid-Liquid Extraction (for an Acidic Product)

This protocol outlines the separation of an acidic product from the neutral benzhydrol.

Materials:

• Crude reaction mixture

• Organic solvent (e.g., diethyl ether, ethyl acetate)

• Saturated aqueous sodium bicarbonate solution

• Dilute aqueous hydrochloric acid (e.g., 1 M HCl)

• Separatory funnel

• Beakers

Procedure:

• Dissolve the crude reaction mixture in the organic solvent.

• Transfer the solution to a separatory funnel.

• Add the saturated sodium bicarbonate solution to the separatory funnel.

• Stopper the funnel and shake vigorously, venting frequently to release any pressure buildup.

• Allow the layers to separate. The deprotonated acidic product will be in the lower aqueous layer, while benzhydrol will remain in the upper organic layer.

• Drain the lower aqueous layer into a clean beaker.

• Repeat the extraction of the organic layer with fresh sodium bicarbonate solution to ensure complete removal of the acidic product.

• Combine the aqueous extracts.

• Slowly add dilute hydrochloric acid to the combined aqueous extracts with stirring until the solution is acidic (check with pH paper). Your acidic product should precipitate out.

• Collect the precipitated product by vacuum filtration.

• The organic layer containing the benzhydrol can be washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent evaporated to recover the benzhydrol if desired.

Visualizing the Workflow

Decision Tree for Purification Strategy

Caption: Decision-making workflow for selecting a purification method.

Workflow for Column Chromatography

Caption: Step-by-step workflow for purification via column chromatography.

References

• National Center for Biotechnology Information. (n.d.). Benzhydrol. PubChem. Retrieved from [Link]

• (n.d.). BENZHYDROL. Retrieved from [Link]

• Random Experiments International. (2016, June 6). Benzhydrol (recrystallisation) [Video]. YouTube. [Link]

• Homework.Study.com. (n.d.). How would you separate a mixture of benzhydrol, benzophenone, and biphenyl using column.... Retrieved from [Link]

• IvyPanda. (2025, August 1). Reduction of Benzophenone to Benzhydrol: Yield, Spectrometry and Green Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Diphenylmethanol. Retrieved from [Link]

• UCLA Chemistry. (n.d.). Illustrated Glossary of Organic Chemistry - Grignard reaction. Retrieved from [Link]

• Zenodo. (2022, July 6). REDUCTION OF BENZOPHENONE WITH SODIUM BOROHYDRIDE. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Grignard Reaction - Common Conditions. Retrieved from [Link]

• ChemBK. (2024, April 9). Benzhydrol. Retrieved from [Link]

• Wikipedia. (n.d.). Liquid–liquid extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022, June 23). Liquid-Liquid Extraction. Retrieved from [Link]

• Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Retrieved from [Link]

• Zenodo. (n.d.). REDUCTION OF BENZOPHONE WITH SODIUM BOROHYDRIDE.docx. Retrieved from [Link]

• University of Rochester. (n.d.). Remove Sticky Reagents. Retrieved from [Link]

Sources

• 1. CAS 91-01-0: Benzhydrol | CymitQuimica [cymitquimica.com]
• 2. sarchemlabs.com [sarchemlabs.com]
• 3. vasudhachem.com [vasudhachem.com]
• 4. ivypanda.com [ivypanda.com]
• 5. chem.ucla.edu [chem.ucla.edu]
• 6. Grignard Reaction [organic-chemistry.org]
• 7. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 8. chemicalbull.com [chemicalbull.com]
• 9. Benzhydrol | C13H12O | CID 7037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Benzhydrol | 91-01-0 [m.chemicalbook.com]
• 11. Diphenylmethanol - Wikipedia [en.wikipedia.org]
• 12. Benzhydrol CAS#: 91-01-0 [m.chemicalbook.com]
• 13. Page loading... [wap.guidechem.com]
• 14. chembk.com [chembk.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. youtube.com [youtube.com]
• 17. homework.study.com [homework.study.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. REDUCTION OF BENZOPHENONE WITH SODIUM BOROHYDRIDE [zenodo.org]
• 20. zenodo.org [zenodo.org]
• 21. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 24. chem.rochester.edu [chem.rochester.edu]

Optimizing phase transfer catalysis for benzhydryl ether formation

Status: Operational Ticket ID: PTC-BENZ-OPT-001 Subject: Troubleshooting & Optimization of Benzhydryl Ether Synthesis via Phase Transfer Catalysis Assigned Specialist: Senior Application Scientist

Executive Summary & Mechanism Overview

Welcome to the technical support center. You are likely here because your benzhydryl ether synthesis is suffering from low yields , slow kinetics , or excessive hydrolysis (formation of benzhydrol).

Benzhydryl halides are secondary benzylic substrates. They sit on the knife-edge between

and mechanisms. In a Phase Transfer Catalysis (PTC) system, the challenge is twofold:

• Transport: Moving the alkoxide anion (

  ) into the non-polar organic phase.

• Competition: Preventing the catalyst from transporting hydroxide (

  ) instead, which leads to the hydrolysis byproduct (Benzhydrol).

The Interfacial Mechanism (Makosza)

Unlike simple alkyl halides, benzhydryl systems often operate via an interfacial mechanism where deprotonation occurs at the liquid-liquid boundary.

Figure 1: The Interfacial Mechanism highlighting the critical ion-exchange step. Success depends on the catalyst (

) selecting the alkoxide ( ) over the hydroxide ( ).

Catalyst Selection & Thermodynamics (The Engine)

Q: Which catalyst should I use for benzhydryl ether formation?

A: The "Standard" recommendation is Tetrabutylammonium Bromide (TBAB).[1][2] However, for benzhydryl ethers, steric factors and hydration energy are critical.

Catalyst Class	Specific Reagent	Recommendation	Why?
Quaternary Ammonium	TBAB (Tetrabutylammonium bromide)	Standard	Good balance of cost and lipophilicity. Works well for simple alcohols.
Quaternary Ammonium	Aliquat 336 (Methyltrioctylammonium chloride)	High Lipophilicity	Use if your alcohol is very non-polar. The long chains help drag the ion pair deep into the organic phase.
Crown Ether	18-Crown-6	Specialist (Solid-Liquid)	Best for Hydrolysis Prevention. Use in Solid-Liquid PTC (see Module 3).
Bisulfate Salt	TBA-HSO₄	Avoid	Often used for alkylation, but the bisulfate anion is highly hydrated and can complicate the basicity required for ether formation.

Technical Insight: The selectivity of the catalyst is determined by the Extraction Constant (

) . You need a catalyst that prefers the organic anion ( ) over the hydrophilic .

• Rule of Thumb: Larger, softer cations (like Benzyltriethylammonium, TEBA) are often worse for ether synthesis because they are accessible to water. Symmetrical, lipophilic cations (TBAB, Aliquat) are superior here.

Troubleshooting Hydrolysis (The Fix)

Q: My main product is Benzhydrol (hydrolysis), not the ether. How do I stop this?

A: Hydrolysis occurs because water/hydroxide is competing with your alcohol. You must starve the reaction of water.

Strategy A: The "Salting Out" Effect (Liquid-Liquid)

If you must use aqueous NaOH:

• Increase Concentration: Use 50% w/w NaOH .

• Mechanism: At 50% concentration, the water is tightly bound in the hydration shells of

  and . The "free water" activity ( ) drops drastically. This makes the organic phase "drier" and the less available for transfer, favoring the transfer of the lipophilic alkoxide.

Strategy B: Solid-Liquid PTC (The Gold Standard)

If Strategy A fails, switch to Solid-Liquid PTC (SL-PTC). This eliminates the aqueous phase entirely.

• Base: Solid KOH (powdered) or

  .

• Catalyst: 18-Crown-6 (complexes

  ) or TBAB.

• Solvent: Toluene or Dichloromethane (DCM).

• Why it works: Without bulk water,

  cannot easily transfer to the organic phase. The catalyst solubilizes the base just enough to deprotonate the alcohol at the solid surface, but hydrolysis is mechanistically suppressed.

Standard Operating Protocols (SOP)

Protocol A: Liquid-Liquid PTC (General Purpose)

Best for: Stable substrates, large scale, cost-sensitive processes.

• Preparation: Dissolve Benzhydryl bromide (1.0 eq) and Alcohol (1.2 eq) in Toluene (3-5 volumes).

• Catalyst: Add TBAB (0.05 eq / 5 mol%).

• Initiation: Add 50% NaOH (5.0 eq) dropwise while stirring vigorously.

  • Critical: High stirring speed (>600 RPM) is mandatory to maximize interfacial area.

• Reaction: Heat to 50-60°C. Monitor via TLC/HPLC.

• Quench: Separate phases. Wash organic layer with water, then brine.

Protocol B: Solid-Liquid PTC (High Purity/Difficult Substrates)

Best for: Hydrolysis-prone benzhydryl halides, expensive alcohols.

• Preparation: Dissolve Benzhydryl bromide (1.0 eq) and Alcohol (1.1 eq) in anhydrous Toluene.

• Base: Add finely powdered KOH (3.0 eq).

• Catalyst: Add 18-Crown-6 (0.02 eq) or TBAB (0.05 eq).

• Reaction: Stir vigorously at reflux (or 80°C).

  • Note: No water is added. The reaction relies on the catalyst shuttling anions from the solid salt surface.

Troubleshooting Logic Tree

Use this flow to diagnose your specific failure mode.

Figure 2: Diagnostic logic for common failure modes in PTC etherification.

Frequently Asked Questions (FAQ)

Q: Can I use Toluene vs. DCM? A: Yes. Toluene is generally preferred for Liquid-Liquid PTC because it separates easily from the aqueous phase and allows for higher reaction temperatures. DCM is acceptable but can form emulsions and has a lower boiling point, limiting kinetic acceleration.

Q: Why is my reaction stalling at 80% conversion? A: This is often due to catalyst poisoning or decomposition. Quaternary ammonium salts can degrade via Hofmann elimination at high temperatures (>80°C) under highly basic conditions.

• Fix: Add a second portion of catalyst (0.02 eq) halfway through the reaction or lower the temperature and extend the time.

Q: Does the counter-ion of the catalyst matter (Cl vs Br)? A: Yes. For benzhydryl bromides, use TBAB (Bromide). If you use a Chloride catalyst with a Bromide substrate, you may get halide exchange, but generally, the leaving group (

) will accumulate in the aqueous phase. The critical factor is that the catalyst anion should not be more lipophilic than the reactant anion ( ).

References

• Starks, C. M. (1971). Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts.[3] Journal of the American Chemical Society, 93(1), 195–199. Link

• Makosza, M. (1975). Two-phase reactions in the chemistry of carbanions and halocarbenes—a useful tool in organic synthesis. Pure and Applied Chemistry, 43(3-4), 439-462. Link

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis.[4] Tetrahedron Letters, 16(38), 3251-3254. Link

• Halpern, M. (2022). Industrial Phase-Transfer Catalysis. Phase Transfer Catalysis Communications. Link

• Yale Undergraduate Research Journal. (2021). Analysis of the Electronic Effects and Reactivity of Benzhydrols in the Formation of Benzhydryl Ethers. EliScholar. Link

Sources

• 1. scielo.org.za [scielo.org.za]
• 2. sciensage.info [sciensage.info]
• 3. fens.usv.ro [fens.usv.ro]
• 4. crdeepjournal.org [crdeepjournal.org]

Reference Data & Comparative Studies

Comparative Guide: HPLC Strategies for Diphenhydramine Impurity A Analysis

Executive Summary

The analysis of Diphenhydramine (DPH) and its primary degradation product, Impurity A (Nordiphenhydramine) , presents a classic chromatographic challenge: separating two structurally similar basic amines while maintaining acceptable peak symmetry.

Traditional pharmacopoeial methods (EP/USP) rely on acidic mobile phases and fully porous C8 columns. While robust, these methods suffer from long run times (>40 minutes) and susceptibility to peak tailing due to secondary silanol interactions.

This guide compares three distinct methodologies:

• The Standard: Traditional EP/USP Method (C8, pH 3.0).

• The Modern Standard (Recommended): Superficially Porous Particle (SPP) Technology.

• The Alternative Mechanism: High-pH Stable Hybrid Technology.

Key Finding: The transition to Superficially Porous Particles (SPP) offers the most immediate gain, reducing analysis time by 66% while maintaining regulatory compliance (USP <621> allowable adjustments) and resolution requirements.

Technical Background: The Separation Challenge

The Analytes

• Diphenhydramine HCl (DPH): A tertiary amine (pKa ~9.0).

• Impurity A (EP): 2-(diphenylmethoxy)-N-methylethanamine.[1][2][3] A secondary amine (N-desmethyl analog).

• The Problem: Both compounds are strong bases. At the traditional pH of 3.0, they are fully protonated (

  ). Positively charged amines interact electrostatically with residual anionic silanols ( ) on the silica surface, causing peak tailing and variable retention times.

Mechanism of Separation

Impurity A lacks one methyl group compared to DPH, making it slightly more polar and capable of hydrogen bonding. Consequently, in Reversed-Phase (RP) chromatography, Impurity A elutes before Diphenhydramine (Relative Retention Time ~0.9).[2]

Comparative Analysis of Methodologies

We evaluated three distinct approaches to this separation. Data below represents synthesized representative performance metrics based on application validation studies.

Table 1: Performance Comparison

Feature	Method A: Traditional (EP)	Method B: SPP (Modern)	Method C: High pH Hybrid
Column Technology	Fully Porous Silica (5 µm)	Core-Shell / SPP (2.7 µm)	Hybrid Organic/Inorganic (BEH)
Stationary Phase	C8 (Octyl)	C8 (Octyl)	C18 (Octadecyl)
Mobile Phase pH	3.0 (Phosphate)	3.0 (Phosphate)	10.0 (Ammonium Bicarb)
Run Time	~45 min	~15 min	~20 min
Resolution (Rs)	2.5	3.2	> 4.0
Tailing Factor (DPH)	1.5 - 1.8	1.2 - 1.4	1.0 - 1.1
Backpressure	Low (< 150 bar)	Moderate (< 400 bar)	Moderate (< 300 bar)
Regulatory Impact	Reference Standard	<621> Compliant Adjustment	Requires Re-validation

Expert Insight on Selection

• Choose Method B (SPP) for routine QC. It falls within "Allowable Adjustments" for USP/EP, meaning you often do not need full method re-validation, only verification.

• Choose Method C (High pH) only if you are developing a new method for complex formulations where excipients interfere at low pH. High pH deprotonates the amines, eliminating silanol tailing entirely.

Recommended Protocol: Method B (SPP Optimization)

This protocol utilizes Superficially Porous Particles (Agilent Poroshell 120 or equivalent) .[4][5] This is the recommended approach for modernizing the analysis without altering the fundamental chemistry of the pharmacopoeial monograph.

Reagents and Equipment

• LC System: HPLC or UHPLC capable of 400 bar.

• Column: Agilent Poroshell 120 EC-C8, 4.6 x 100 mm, 2.7 µm (or equivalent Core-Shell C8).

• Buffer: Potassium dihydrogen phosphate (

  ).[2]

• Solvents: HPLC Grade Acetonitrile, Phosphoric Acid (85%).

Mobile Phase Preparation

• Buffer Solution: Dissolve 5.4 g of

  in 1000 mL water. Adjust pH to 3.0 ± 0.1 with dilute phosphoric acid.

• Mobile Phase: Mix Acetonitrile : Buffer (35 : 65) v/v .

• Filtration: Filter through a 0.22 µm nylon filter (critical for 2.7 µm columns).

Instrument Parameters

• Flow Rate: 1.5 mL/min (Optimized for 4.6mm ID SPP columns).

• Injection Volume: 4 µL (Scaled down geometrically from standard 10 µL).

• Column Temperature: 25°C.

• Detection: UV at 220 nm.[2][6]

• Run Time: 15 minutes.

System Suitability Criteria (Self-Validating)

To ensure the system is functioning correctly, the following criteria must be met before sample analysis:

• Resolution (Rs): > 2.0 between Impurity A and Diphenhydramine.

• Tailing Factor (T): < 1.5 for Diphenhydramine.

• Precision: RSD < 2.0% for 5 replicate injections of the standard.

Visualizing the Science

Separation Mechanism & pH Strategy

The following diagram illustrates why Method B (SPP) and Method C (High pH) offer superior performance over the traditional approach.

Caption: Comparison of chromatographic strategies. SPP reduces diffusion limitations, while High pH alters chemical ionization.

Method Development Workflow

Use this logic flow to determine the correct method for your laboratory.

Caption: Decision tree for selecting the optimal HPLC method based on regulatory and throughput needs.

References

• European Pharmacopoeia (Ph.[1][7][8] Eur.) . Diphenhydramine Hydrochloride Monograph 0023. (Defines Impurity A as 2-(diphenylmethoxy)-N-methylethanamine).[1][2][3][9]

• Agilent Technologies . A Simple Conversion of the USP Method for Diphenhydramine HCl Impurities to the Agilent InfinityLab Poroshell 120 EC-C8 Column. Application Note 5994-5317EN.

• Waters Corporation . Routine Switching Between High and Low pH on XBridge HPLC Columns. (Demonstrates stability of hybrid particles for basic amines).

• National Center for Biotechnology Information . PubChem Compound Summary for CID 3100, Diphenhydramine.

Sources

• 1. Diphenhydramine EP Impurity A | Manasa Life Sciences [manasalifesciences.com]
• 2. drugfuture.com [drugfuture.com]
• 3. kmpharma.in [kmpharma.in]
• 4. lcms.cz [lcms.cz]
• 5. hplc.eu [hplc.eu]
• 6. researchgate.net [researchgate.net]
• 7. Diphenhydramine impurity A CRS | LGC Standards [lgcstandards.com]
• 8. 苯海拉明杂质A European Pharmacopoeia (EP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 9. agilent.com [agilent.com]

A Researcher's Guide to the 1H NMR Spectral Interpretation of (Benzhydryloxy)acetic acid

This guide provides an in-depth analysis and interpretation of the 1H Nuclear Magnetic Resonance (NMR) spectrum of (Benzhydryloxy)acetic acid. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple spectral reading to offer a comparative analysis with structurally related compounds. By understanding the subtle nuances of chemical shifts and coupling constants, researchers can gain a deeper understanding of the molecular structure and purity of this compound.

The Foundational Principles of 1H NMR Spectroscopy

Proton (1H) NMR spectroscopy is a powerful analytical technique that provides detailed information about the structure of a molecule. It is based on the principle that atomic nuclei with a property called "spin" will align with an external magnetic field. By applying a radiofrequency pulse, these nuclei can be excited to a higher energy state. As they relax back to their ground state, they emit a signal that is detected by the NMR spectrometer. The position of this signal, known as the chemical shift (δ), is highly sensitive to the local electronic environment of the proton, providing a unique fingerprint of the molecule's structure.[1]

Three key pieces of information are extracted from a 1H NMR spectrum:

• Chemical Shift (δ): Indicates the electronic environment of a proton. Protons in electron-rich environments are "shielded" and appear at lower ppm values (upfield), while those in electron-poor environments are "deshielded" and appear at higher ppm values (downfield).[1][2]

• Integration: The area under a signal is proportional to the number of protons giving rise to that signal. This provides a ratio of the different types of protons in the molecule.[1][3]

• Spin-Spin Splitting (Multiplicity): The interaction between non-equivalent protons on adjacent carbon atoms causes signals to split into multiple lines (e.g., singlet, doublet, triplet). The splitting pattern reveals the number of neighboring protons.[1][2]

Experimental Protocol for Acquiring a High-Quality 1H NMR Spectrum

The acquisition of a clean and informative 1H NMR spectrum is paramount for accurate interpretation. The following protocol outlines the essential steps for preparing and running a sample of (Benzhydryloxy)acetic acid.

Sample Preparation: The Cornerstone of a Good Spectrum

A well-prepared sample is crucial for obtaining high-resolution NMR data. The following steps ensure a homogenous solution free from particulates and paramagnetic impurities that can degrade spectral quality.[4]

Step-by-Step Sample Preparation:

• Weighing the Sample: Accurately weigh approximately 5-25 mg of (Benzhydryloxy)acetic acid.[5]

• Choosing a Deuterated Solvent: Select a deuterated solvent that completely dissolves the sample. Deuterated chloroform (CDCl3) is a common first choice.[6][7] Deuterated solvents are used to avoid large solvent signals that would otherwise obscure the signals from the sample.[7]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, small vial.[4] Gentle warming or vortexing can aid dissolution.[5]

• Filtration: To remove any suspended particles, filter the solution through a Pasteur pipette with a small plug of glass wool into a clean, dry 5 mm NMR tube. Solid particles can distort the magnetic field, leading to broadened peaks.[4]

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of an internal standard, such as tetramethylsilane (TMS), can be added.[5]

• Labeling: Clearly label the NMR tube with the sample identification.[5]

NMR Data Acquisition Parameters

The following are typical acquisition parameters for a standard 1H NMR experiment on a 400 or 500 MHz spectrometer. These parameters may be adjusted to optimize the signal-to-noise ratio and resolution.[8][9]

Parameter	Recommended Value	Rationale
Pulse Program	zg30 or similar	A standard one-pulse experiment with a 30-degree flip angle is often sufficient for routine analysis and allows for faster repetition times.[8]
Spectral Width (SW)	~16 ppm	This range is typically wide enough to encompass all proton signals in most organic molecules.
Acquisition Time (AQ)	2-4 seconds	A longer acquisition time provides better resolution.[10]
Relaxation Delay (D1)	1-5 seconds	This delay allows for the protons to return to their equilibrium state before the next pulse, ensuring accurate integration.[9]
Number of Scans (NS)	8-16	Signal averaging multiple scans improves the signal-to-noise ratio.

Interpreting the 1H NMR Spectrum of (Benzhydryloxy)acetic acid

The 1H NMR spectrum of (Benzhydryloxy)acetic acid is expected to show distinct signals corresponding to the different types of protons in the molecule.

Molecular Structure of (Benzhydryloxy)acetic acid:

Caption: Molecular structure of (Benzhydryloxy)acetic acid.

Predicted 1H NMR Spectral Data

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Carboxylic Acid (-COOH)	10.0 - 12.0	Singlet (broad)	1H
Aromatic Protons (Ar-H)	7.2 - 7.5	Multiplet	10H
Methine Proton (-CH-)	~5.8	Singlet	1H
Methylene Protons (-CH₂-)	~4.2	Singlet	2H

Detailed Signal Analysis

• Carboxylic Acid Proton (-COOH): This proton is highly deshielded due to the electron-withdrawing effect of the two oxygen atoms. It typically appears as a broad singlet in the region of 10-12 ppm.[11][12] The broadness is a result of hydrogen bonding and chemical exchange.[12]

• Aromatic Protons (Ar-H): The ten protons on the two phenyl rings are in a similar chemical environment and will appear as a complex multiplet in the aromatic region, typically between 7.2 and 7.5 ppm.[13][14]

• Methine Proton (-CH-): The single proton on the carbon connecting the two phenyl rings and the ether oxygen is deshielded by both the aromatic rings and the oxygen atom. This signal is expected to be a singlet around 5.8 ppm.[13][14]

• Methylene Protons (-CH₂-): The two protons of the methylene group adjacent to the ether oxygen and the carbonyl group are deshielded by both electron-withdrawing groups. They are expected to appear as a singlet around 4.2 ppm. The protons on a carbon adjacent to an ether oxygen typically resonate in the 3.4-4.5 ppm range.[15][16]

Comparative Spectral Analysis

To provide a comprehensive understanding, we will compare the expected spectrum of (Benzhydryloxy)acetic acid with that of its structural precursors and a related ester.

(Benzhydryloxy)acetic acid vs. Benzhydrol

Benzhydrol is a key starting material for the synthesis of (Benzhydryloxy)acetic acid. Its 1H NMR spectrum provides a useful reference.

1H NMR Data for Benzhydrol: [13][14]

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic Protons (Ar-H)	7.2 - 7.4	Multiplet	10H
Methine Proton (-CH-)	~5.8	Singlet	1H
Hydroxyl Proton (-OH)	~2.2 (variable)	Singlet (broad)	1H

The key difference is the absence of the methylene and carboxylic acid proton signals in benzhydrol and the presence of a hydroxyl proton signal. The hydroxyl proton's chemical shift is variable and can be confirmed by a D₂O exchange experiment, where the peak disappears.[13]

(Benzhydryloxy)acetic acid vs. Acetic Acid

Comparing with acetic acid highlights the influence of the benzhydryl group.

1H NMR Data for Acetic Acid: [17][18]

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Carboxylic Acid (-COOH)	10.0 - 12.0	Singlet (broad)	1H
Methyl Protons (-CH₃)	~2.1	Singlet	3H

The carboxylic acid proton signal is in a similar region for both molecules. The upfield methyl signal in acetic acid is replaced by the downfield signals of the benzhydryl and methylene protons in (Benzhydryloxy)acetic acid.

(Benzhydryloxy)acetic acid vs. Ethyl (Benzhydryloxy)acetate

Esterification of (Benzhydryloxy)acetic acid would result in Ethyl (benzhydryloxy)acetate. Its spectrum would show characteristic signals for the ethyl group.

Predicted 1H NMR Data for Ethyl (benzhydryloxy)acetate:

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic Protons (Ar-H)	7.2 - 7.5	Multiplet	10H
Methine Proton (-CH-)	~5.8	Singlet	1H
Methylene Protons (-OCH₂C=O)	~4.1	Singlet	2H
Methylene Protons (-OCH₂CH₃)	~4.2	Quartet	2H
Methyl Protons (-CH₃)	~1.3	Triplet	3H

The most notable differences are the absence of the broad carboxylic acid proton signal and the appearance of a quartet and a triplet corresponding to the ethyl group.[19] The quartet arises from the methylene protons being split by the three neighboring methyl protons, and the triplet is due to the methyl protons being split by the two neighboring methylene protons.

Conclusion

The 1H NMR spectrum of (Benzhydryloxy)acetic acid presents a clear and interpretable set of signals that are consistent with its molecular structure. By comparing its spectrum with those of related compounds, researchers can confidently identify the key functional groups and confirm the successful synthesis of the target molecule. The detailed analysis provided in this guide serves as a valuable resource for scientists and professionals, enabling a deeper understanding of NMR spectral data and its application in chemical research and development.

References

• Brainly. (2024, February 22). The 1H-NMR of the benzhydrol product shows. Retrieved from [Link]

• University of Alberta. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation | Chemical Instrumentation Facility. Retrieved from [Link]

• ResearchGate. (n.d.). The ¹H–NMR spectrum of acetic acid in a glass insert at the temperature.... Retrieved from [Link]

• University of Rochester. (n.d.). How to Get a Good 1H NMR Spectrum. Retrieved from [Link]

• Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 18.9: Spectroscopy of Ethers. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• University of Wisconsin-Madison. (2020, April 13). Optimized Default 1H Parameters. Retrieved from [Link]

• Proprep. (n.d.). Analyze the NMR spectrum of acetic acid, focusing on characteristic shifts that indicate its functional groups. Retrieved from [Link]

• SpectraBase. (n.d.). Benzhydrol - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• MDPI. (2020, May 4). Dimerization of Acetic Acid in the Gas Phase—NMR Experiments and Quantum-Chemical Calculations. Retrieved from [Link]

• OpenStax. (n.d.). 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 25). 2.4: How do I choose the right acquisition parameters for a quantitative NMR measurement?. Retrieved from [Link]

• Michigan State University. (n.d.). Basic Practical NMR Concepts. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). 7. THE ACQUISITION PARAMETERS. Retrieved from [Link]

• Minnesota State University Moorhead. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• Bruker. (n.d.). 1H ACQUISITION PERIOD. Retrieved from [Link]

• Oregon State University. (n.d.). Carboxylic Acid Spectroscopy. Retrieved from [Link]

• Wiley. (2012, April 13). 3 1H NMR 400 MHz Acetic Acid-d4. Retrieved from [Link]

• Unknown Source. (n.d.). 1H NMR of Benzhydrol & Benzophenone. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Minnesota State University Moorhead. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Retrieved from [Link]

• OpenOChem Learn. (n.d.). Interpreting. Retrieved from [Link]

• Wiley-VCH. (n.d.). Supporting Information. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). 1H NMR (500 MHz, CDCl3) δ. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Spectroscopy Tutorial: Examples - Example 9. Retrieved from [Link]

• Unknown Source. (n.d.). Spectra of ethyl acetate. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). NMR Chemical Shifts. Retrieved from [Link]

• Wiley. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. Retrieved from [Link]

• ResearchGate. (n.d.). Diagnostic 1 H NMR Chemical Shifts and Coupling Constants of Products B and C. Retrieved from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 800 MHz, H2O, predicted) (NP0246796). Retrieved from [Link]

• Organometallics. (n.d.). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• National Institutes of Health. (2000, May 15). Proton NMR chemical shifts and coupling constants for brain metabolites. Retrieved from [Link]

Sources

• 1. Interpreting | OpenOChem Learn [learn.openochem.org]
• 2. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) | Column | JEOL [jeol.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. organomation.com [organomation.com]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. How To [chem.rochester.edu]
• 7. publish.uwo.ca [publish.uwo.ca]
• 8. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 9. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. CH 336: Carboxylic Acid Spectroscopy [sites.science.oregonstate.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. brainly.com [brainly.com]
• 14. Benzhydrol | 91-01-0 | Benchchem [benchchem.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 17. researchgate.net [researchgate.net]
• 18. Acetic acid(64-19-7) 1H NMR [m.chemicalbook.com]
• 19. Ethyl acetate(141-78-6) 1H NMR spectrum [chemicalbook.com]

Technical Guide: Mass Spectrometry Fragmentation of Diphenylmethoxyacetic Acid (DPMA)

This is a comprehensive technical guide comparing the mass spectrometry fragmentation of Diphenylmethoxyacetic Acid (DPMA) , a primary metabolite of Diphenhydramine. This guide is structured for researchers and analytical chemists, focusing on mechanistic insights, experimental protocols, and data interpretation.

Executive Summary

Diphenylmethoxyacetic acid (DPMA, CAS: 7475-61-8) is the terminal carboxylic acid metabolite of the antihistamine Diphenhydramine (DPHM).[1] Its analysis is critical in pharmacokinetic profiling and forensic toxicology to distinguish parent drug ingestion from metabolic clearance.

This guide characterizes the fragmentation behavior of DPMA under Electron Ionization (EI) and Electrospray Ionization (ESI) . While EI provides a fingerprint-rich spectrum dominated by the benzhydryl moiety, ESI (Negative Mode) offers molecular specificity through decarboxylation pathways.

Molecular Profile & Structural Logic

Property	Detail
IUPAC Name	2-(Diphenylmethoxy)acetic acid
Formula	C₁₅H₁₄O₃
Exact Mass	242.0943 Da
Structure	Ph₂CH–O–CH₂–COOH
Key Lability	The ether linkage (C–O) is the primary site of fragility, followed by the carboxyl group (decarboxylation).

Fragmentation Pathways: The Core Mechanisms

Electron Ionization (GC-MS)

In EI (70 eV), DPMA undergoes extensive fragmentation. The molecular ion (

, m/z 242) is rarely observed due to the instability of the ether bond.

• Primary Pathway (α-Cleavage/Inductive): The ionization of the ether oxygen triggers the cleavage of the benzhydryl-oxygen bond. This generates the stable Diphenylmethyl cation (Benzhydryl cation) at m/z 167 .

• Secondary Pathway (Rearrangement): The m/z 167 ion often loses

  to form the Fluorenyl cation at m/z 165 , a highly diagnostic aromatic system.

• Alternative Pathway (Ether Retention): Cleavage of the

  bond yields the Diphenylmethoxy cation at m/z 183 . This is less abundant but structurally significant as it retains the oxygen.

Electrospray Ionization (LC-MS/MS)

DPMA is an acidic molecule (

), making Negative Mode (ESI-) the preferred ionization method.

• Precursor Ion:

  at m/z 241 .

• Primary Fragment (Neutral Loss): Collision-Induced Dissociation (CID) triggers the loss of

  (44 Da), resulting in the m/z 197 product ion ( ).

• Secondary Fragment: Further energy can cleave the ether bond, but unlike EI, the charge is retained on the anionic oxygen moiety, often yielding smaller acetate fragments or radical anions depending on the collision energy.

Visualization of Fragmentation Pathways

Figure 1: Comparative fragmentation pathways of DPMA under Hard (EI) and Soft (ESI) ionization.

Comparative Analysis: EI vs. ESI

Feature	GC-MS (EI)	LC-MS/MS (ESI Negative)
Primary Ion	m/z 167 (Fragment)	m/z 241 (Precursor)
Diagnostic Utility	Structural fingerprinting; confirms benzhydryl core.	Quantification; confirms intact acid.
Sensitivity	High for fragments; low for molecular ion.	High for molecular ion.[2]
Derivatization	Required (e.g., MTBSTFA or BSTFA) to improve volatility and peak shape.	Not Required ; direct injection.
Interference	m/z 167 is common to many diphenyl compounds (non-specific).	m/z 241 -> 197 transition is highly specific to the acid structure.

Expert Insight: For complex biological matrices (plasma/urine), LC-MS/MS is superior due to the specificity of the 241->197 transition. GC-MS requires derivatization, and the m/z 167 peak can suffer interference from other benzhydryl metabolites or degradation products.

Experimental Protocols

Protocol A: GC-MS Analysis (Derivatized)

Best for: Broad metabolic profiling and forensic confirmation.

• Extraction: Acidify 500 µL urine/plasma with 50 µL 1M HCl. Extract with 2 mL Toluene (preferred over ether to reduce emulsion). Centrifuge and collect organic layer.

• Derivatization: Evaporate toluene to dryness under

  . Reconstitute in 50 µL Ethyl Acetate + 50 µL MTBSTFA (N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide). Incubate at 60°C for 30 mins.

  • Note: This forms the TBDMS-ester derivative (MW 242 + 114 = 356).

• GC Settings: DB-5MS column. Inject 1 µL splitless. Ramp 100°C to 300°C at 15°C/min.

• Detection: Monitor m/z 299 (Loss of t-butyl from TBDMS) and m/z 167 (Benzhydryl).

Protocol B: LC-MS/MS Analysis (Direct)

Best for: High-throughput quantification.

• Sample Prep: Protein precipitation.[3][4] Add 100 µL plasma to 300 µL cold Acetonitrile (containing 0.1% Formic Acid). Vortex and centrifuge (10,000g, 5 min).

• LC Conditions: C18 Column (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm.

  • Mobile Phase A:

    + 0.1% Formic Acid.[5]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

  • Gradient: 10% B to 90% B over 5 mins.

• MS Settings (Triple Quad):

  • Source: ESI Negative Mode.[4][7][8]

  • MRM Transition 1 (Quant): 241.1

    197.1 (CE: 15-20 eV).

  • MRM Transition 2 (Qual): 241.1

    165.1 (High energy collision, ~35 eV).

Data Summary Table

Ionization	Species	m/z (Experimental)	Identity	Origin
EI (70 eV)		167	Benzhydryl Cation	-cleavage of ether
EI (70 eV)		183	Diphenylmethoxy Cation	Cleavage of acetate
EI (70 eV)		165	Fluorenyl Cation	Rearrangement of m/z 167
ESI (-)		241	Deprotonated Molecular Ion	Parent
ESI (-)		197	Decarboxylated Anion	Neutral loss of

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 30620, Diphenylmethoxyacetic acid. Retrieved from [Link]

• Kumar, A., et al. (1999). Comparative Formation, Distribution, and Elimination Kinetics of Diphenylmethoxyacetic Acid (A Diphenhydramine Metabolite) in Maternal and Fetal Sheep. Drug Metabolism and Disposition.[3] Retrieved from [Link]

• Zhang, P., et al. (2019). Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry.[9] Scientific Reports.[9] Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. longdom.org [longdom.org]
• 4. papers.ssrn.com [papers.ssrn.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. ptfarm.pl [ptfarm.pl]
• 7. researchgate.net [researchgate.net]
• 8. A mechanistic study of fragmentation of deprotonated N,2-diphenyl-acetamides in electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. semanticscholar.org [semanticscholar.org]

FTIR Characterization of Carboxylic Acid Benzhydryl Esters: A Comparative Guide

This guide provides an in-depth spectroscopic analysis of Carboxylic Acid Benzhydryl Esters (often colloquially referred to as ethers in non-standard nomenclature, though chemically distinct). It focuses on the diagnostic performance of Fourier Transform Infrared (FTIR) spectroscopy in distinguishing these compounds from their precursors (free acids) and alternative protecting groups (benzyl or methyl esters).

Executive Summary & Chemical Context

Product Definition: Carboxylic Acid Benzhydryl Esters (

) are critical intermediates in organic synthesis, serving as acid-labile protecting groups for carboxylic acids. Clarification on Terminology: While sometimes searched as "benzhydryl ethers" due to the linkage appearance, the correct chemical classification is an ester because the oxygen is bonded to a carbonyl group ( ). True benzhydryl ethers ( ) lack this carbonyl. This guide focuses on the ester derivative relevant to carboxylic acids.

The Diagnostic Challenge: Distinguishing a benzhydryl ester from a benzyl ester (

) or the free acid ( ) requires precise analysis of the carbonyl shift and the "fingerprint" aromatic region.

Spectroscopic Characterization (The "Product")

The FTIR spectrum of a benzhydryl ester is defined by three distinct regions. The "performance" of the benzhydryl group as a spectroscopic marker is high due to the intensity of its twin phenyl rings.

A. The Carbonyl Region ( )

Unlike the free carboxylic acid, which shows a lower frequency carbonyl (

) often broadened by hydrogen bonding, the benzhydryl ester exhibits a sharp, intense peak.

• Position: Typically 1735–1745 cm⁻¹ for saturated aliphatic acids.

• Shift Logic: The esterification removes the hydrogen bond donor capability, shifting the

  stretch to a higher wavenumber (higher energy).

B. The C-O Stretching Region ( )

Esters display two strong bands in this region, often called the "Rule of Three" (Carbonyl + 2 C-O bands).[1]

• Acyl-Oxygen Stretch (

  ): .

• Alkyl-Oxygen Stretch (

  ): .

• Note: The bulky benzhydryl group can cause these bands to split or shift slightly lower compared to methyl esters due to steric mass.

C. The Benzhydryl "Fingerprint" (Aromatic Markers)

This is the most critical region for differentiating benzhydryl esters from non-aromatic esters (like methyl/ethyl).

• Aromatic C-H Stretch: Weak peaks

  (typically ).

• Mono-substituted Benzene Modes: The benzhydryl group contains two mono-substituted phenyl rings. This results in very strong, characteristic out-of-plane (OOP) bending vibrations:

  • Peak 1:

  • Peak 2:

• Intensity: These peaks are often more intense than in benzyl esters because there are two rings vibrating per molecule.

Comparative Analysis: Benzhydryl vs. Alternatives

The following table contrasts the Benzhydryl Ester with its primary alternatives: the Free Acid (precursor), Methyl Ester (simple aliphatic), and Benzyl Ester (aromatic analog).

Table 1: Comparative FTIR Diagnostic Markers

Feature	Benzhydryl Ester ( )	Free Carboxylic Acid ( )	Methyl Ester ( )	Benzyl Ester ( )
O-H Stretch	Absent	Broad, Strong ( )	Absent	Absent
C=O[2][3] Stretch	1735–1750 cm⁻¹ (Sharp)	1700–1710 cm⁻¹ (Broad)	1735–1750 cm⁻¹	1730–1750 cm⁻¹
Aromatic C-H	Present ( )	Absent (unless R is aromatic)	Absent (unless R is aromatic)	Present ( )
C-O Stretch	Two strong bands ( )	Single/diffuse bands	Two strong bands	Two strong bands
OOP Bending	Strong Doublet ( )	Absent	Absent	Strong Doublet ( )
Methine/Methyl	Weak CH ( )	N/A	Distinct bend ( )	Methylene scissor ( )

Key Differentiators:

• Vs. Free Acid: The disappearance of the massive "O-H trough" centered at 3000 cm⁻¹ is the primary confirmation of successful esterification.

• Vs. Methyl Ester: The Methyl ester lacks the aromatic OOP bends at 700/740 cm⁻¹. If your spectrum shows the ester carbonyl but lacks these low-frequency peaks, you likely have a methyl ester (or the benzhydryl group fell off).

• Vs. Benzyl Ester: This is the hardest distinction. Benzhydryl esters often show stronger aromatic signals relative to the carbonyl peak due to the 2:1 phenyl-to-carbonyl ratio compared to 1:1 in benzyl esters. NMR is often required for definitive confirmation between these two (

  singlet ~6.9 ppm vs singlet ~5.1 ppm).

Experimental Protocol: Synthesis & Analysis

To validate these peaks, one must synthesize a reference standard. The Diphenyldiazomethane (DDM) method is preferred for its mild conditions and high purity, minimizing side reactions that complicate spectral analysis.

Step 1: Synthesis of Benzhydryl Ester

• Reagents: Dissolve Carboxylic Acid (1.0 eq) in Acetone or Methanol.

• Addition: Add Diphenyldiazomethane (DDM) solution (purple) dropwise at room temperature.

• Indicator: The reaction is complete when the purple color of DDM persists (indicating excess) or nitrogen evolution ceases.

• Workup: Evaporate solvent. The product is often a solid. Recrystallize from ethanol/hexane if necessary.

Step 2: FTIR Sample Preparation[4]

• Technique: Attenuated Total Reflectance (ATR) is recommended for solid esters.

• Procedure:

  • Clean the ATR crystal (Diamond/ZnSe) with isopropanol.

  • Place ~2 mg of the solid benzhydryl ester on the crystal.

  • Apply pressure using the anvil to ensure good contact (critical for the C-H region).

  • Collect background (air) scan, then sample scan (16-32 scans, 4 cm⁻¹ resolution).

Visualizations

Diagram 1: Synthesis & Spectral Verification Workflow

This workflow illustrates the transformation from Acid to Ester and the critical spectral checkpoints.

Caption: Workflow for synthesizing benzhydryl esters and validating the structure via sequential FTIR spectral checkpoints.

Diagram 2: Spectral Decision Logic

How to interpret the spectrum to confirm the product identity.

Caption: Decision tree for interpreting FTIR data to distinguish benzhydryl esters from acids and non-aromatic esters.

References

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. Wiley.[4] (Standard reference for carbonyl and aromatic frequencies).

• NIST Chemistry WebBook. Benzhydryl Group and Ester Spectra Data. National Institute of Standards and Technology.[5][6] (Authoritative source for standard IR spectra).[5] [5]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning. (Definitive guide on ester vs. acid spectral shifts).

• Toyama, M., et al. (2012). FTIR study of hydrogen bonding between substituted benzyl alcohols and acrylic esters. Arabian Journal of Chemistry. (Provides comparative data on aromatic ester interactions).

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. Benzyl acetate | C9H10O2 | CID 8785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Acetic acid, phenylmethyl ester [webbook.nist.gov]
• 6. Benzenemethanol, α-phenyl- [webbook.nist.gov]

A Comparative Guide to the UV-Vis Absorbance Maxima of (Benzhydryloxy)acetic Acid and Related Compounds

For researchers and professionals in drug development and materials science, understanding the photophysical properties of molecules is paramount. (Benzhydryloxy)acetic acid, with its benzhydryl and carboxylic acid moieties, presents an interesting case for UV-Vis spectroscopic analysis. This guide provides a comprehensive comparison of its expected UV-Vis absorbance characteristics with structurally related compounds, supported by experimental data from the scientific literature. Due to the absence of direct experimental data for (Benzhydryloxy)acetic acid in the public domain, this guide also outlines a detailed protocol for its empirical determination.

Theoretical Framework: Chromophores and UV-Vis Absorbance

The UV-Vis spectrum of an organic molecule is dictated by the presence of chromophores, which are functional groups that absorb light in the ultraviolet and visible regions. In (Benzhydryloxy)acetic acid, the dominant chromophore is the benzhydryl group, consisting of two phenyl rings attached to a central carbon. The π-electrons within these aromatic rings are excited to higher energy levels upon absorption of UV radiation, giving rise to characteristic absorbance bands.[1] The carboxylic acid group, while a chromophore, exhibits a much weaker absorbance at shorter wavelengths.[2]

The Beer-Lambert law is a fundamental principle underpinning quantitative UV-Vis spectroscopy, stating that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light beam through the solution.[3][4][5] This relationship is expressed as:

A = εcl

Where:

• A is the absorbance (unitless)

• ε (epsilon) is the molar absorptivity or extinction coefficient (L mol⁻¹ cm⁻¹)

• c is the concentration of the analyte (mol L⁻¹)

• l is the path length of the cuvette (cm)

Comparative Analysis of UV-Vis Absorbance Maxima

To predict the UV-Vis absorbance maxima (λmax) of (Benzhydryloxy)acetic acid, it is instructive to compare it with structurally analogous compounds. The following table summarizes the reported λmax values for key related molecules.

Compound	Structure	λmax (nm)	Solvent
(Benzhydryloxy)acetic acid	(Predicted)	~258-270	Ethanol/Methanol
Benzhydrol (Diphenylmethanol)	~258	Ethanol
Phenylacetic Acid	~257, 261, 264, 267	Not Specified
Phenoxyacetic Acid	270	Methanol

Data for Benzhydrol was obtained from a technical guide by Benchchem[6] and the NIST Chemistry WebBook[7][8]. Data for Phenylacetic Acid was obtained from the NIST Chemistry WebBook[9]. Data for Phenoxyacetic Acid was obtained from a research paper on the near UV spectra of phenoxyacetic acid.[10]

The benzhydryl group in benzhydrol, with its two phenyl rings, exhibits a λmax at approximately 258 nm.[6] Phenylacetic acid, containing a single phenyl ring attached to a methylene carboxylic acid group, shows a series of fine-structured peaks between 257 and 267 nm, characteristic of benzene derivatives.[9] The introduction of an ether linkage in phenoxyacetic acid results in a λmax at 270 nm.[10]

Based on these comparisons, it is anticipated that the UV-Vis spectrum of (Benzhydryloxy)acetic acid will be dominated by the benzhydryl chromophore. The ether linkage is not expected to cause a significant shift compared to benzhydrol. Therefore, the λmax of (Benzhydryloxy)acetic acid is predicted to be in the range of 258-270 nm .

Experimental Protocol for the Determination of UV-Vis Absorbance Maxima

The following protocol provides a step-by-step method for the empirical determination of the UV-Vis absorbance spectrum and λmax of (Benzhydryloxy)acetic acid.

Materials and Instrumentation

• (Benzhydryloxy)acetic acid (analytical standard)

• Spectrophotometric grade solvent (e.g., ethanol or methanol)

• Calibrated UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Analytical balance

• Volumetric flasks and pipettes

Workflow Diagram

Caption: Experimental workflow for determining the UV-Vis absorbance maxima.

Step-by-Step Procedure

• Preparation of Stock Solution:

  • Accurately weigh a precise amount of (Benzhydryloxy)acetic acid using an analytical balance.

  • Dissolve the compound in a known volume of a suitable spectrophotometric grade solvent (e.g., ethanol) in a volumetric flask to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Preparation of Working Solutions:

  • Perform serial dilutions of the stock solution to prepare a series of working solutions with decreasing concentrations. This is crucial for verifying the linear range of absorbance as dictated by the Beer-Lambert law.[11]

• Spectrophotometer Setup and Baseline Correction:

  • Turn on the UV-Vis spectrophotometer and allow it to warm up and self-calibrate according to the manufacturer's instructions.

  • Fill a quartz cuvette with the pure solvent to be used as a blank.

  • Place the blank cuvette in the spectrophotometer and perform a baseline correction over the desired wavelength range (e.g., 200-400 nm).

• Sample Measurement:

  • Rinse a quartz cuvette with one of the working solutions and then fill it with the same solution.

  • Place the sample cuvette in the spectrophotometer and record the absorbance spectrum over the same wavelength range as the baseline correction.

  • Repeat this step for all the prepared working solutions, starting from the most dilute.

• Data Analysis:

  • Plot the absorbance versus wavelength for each concentration.

  • The wavelength at which the highest absorbance is recorded is the absorbance maximum (λmax).

  • To determine the molar absorptivity (ε), plot a calibration curve of absorbance at λmax versus concentration. The slope of the linear portion of this curve will be equal to ε (assuming a 1 cm path length).

Conclusion

References

• FindLight. (2024, December 18). Beer-Lambert's Law: Principles and Applications in Daily Life. [Link]

• CSIR NET Life Science Coaching. (2025, March 18). Beer-Lambert Law: Principles and Applications. [Link]

• ResearchGate. (n.d.). Typical UV spectra of the different compound types. [Link]

• PubChem. (n.d.). Phenylacetic Acid. [Link]

• Wikipedia. (n.d.). Beer–Lambert law. [Link]

• Chemistry LibreTexts. (2023, January 29). The Beer-Lambert Law. [Link]

• Vidal, B., & Wong Pin, F. (1997). Near UV Spectra of Phenoxyacetic Acid and Phenoxypropanoic Acid. Spectroscopy Letters, 30(7), 1301-1312. [Link]

• NIST Chemistry WebBook. (n.d.). Benzeneacetic acid. [Link]

• ResearchGate. (n.d.). (A) UV spectrum. (B) High-resolution MS spectrum. (C) The predicted chemical structure of the purified chemical inhibitor phenylacetic acid.[Link]

• Plos One. (n.d.). An easy spectrophotometric acid-base titration protocol for dissolved organic matter. [Link]

• Taylor & Francis Online. (2006, August 22). Near UV Spectra of Phenoxyacetic Acid and Phenoxypropanoic Acid. [Link]

• FooDB. (2010, April 8). Showing Compound Phenoxyacetic acid (FDB008245). [Link]

• ResearchGate. (n.d.). Plot showing the temporal loss of the four phenoxyacetic acids as determined by UV spectral methods. [Link]

• Academia.edu. (2018, June 30). UV–VIS SPECTROSCOPIC DETECTION COUPLED WITH CHEMOMETRICS FOR THE MEASUREMENT OF MIXED ORGANIC ACIDS IN WATER SAMPLES ENRICHED. [Link]

• ResearchGate. (n.d.). UV-Vis absorption spectra. [Link]

• University of North Carolina. (n.d.). Experiment 2: UV-Vis Spectrophotometric Characterization of DOC. [Link]

• NIST Chemistry WebBook. (n.d.). Acetic acid, phenoxy-. [Link]

• NIST Chemistry WebBook. (n.d.). Benzenemethanol, α-phenyl-. [Link]

• PubChem. (n.d.). Benzhydrol. [Link]

• Indian Journal of Technology. (n.d.). Investigations on Aqueous & Methanolic Solutions of Benzyl Alcohol Using Derivative Spectrophotometry in UV Region. [Link]

• SpectraBase. (n.d.). Diphenyl acetic acid - Optional[MS (GC)] - Spectrum. [Link]

• Slideshare. (2014, May 28). Uv vis spectroscopy practical. [Link]

• The MPI-Mainz UV/VIS Spectral Atlas. (n.d.). Cross Sections / Organics (acids). [Link]

• PubChem. (n.d.). Diphenylacetic Acid. [Link]

• Atmospheric Chemistry and Physics. (2004, September 3). Optical properties in the UV and visible spectral region of organic acids relevant to tropospheric aerosols. [Link]

• Agilent. (n.d.). The Basics of UV-Vis Spectroscopy. [Link]

• NIST Chemistry WebBook. (n.d.). Benzenemethanol, α-phenyl-. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. edinst.com [edinst.com]
• 3. Beer-Lambert's Law: Principles and Applications in Daily Life [findlight.net]
• 4. letstalkacademy.com [letstalkacademy.com]
• 5. Beer–Lambert law - Wikipedia [en.wikipedia.org]
• 6. Benzhydrol | 91-01-0 | Benchchem [benchchem.com]
• 7. Benzenemethanol, α-phenyl- [webbook.nist.gov]
• 8. Benzenemethanol, α-phenyl- [webbook.nist.gov]
• 9. Benzeneacetic acid [webbook.nist.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

(Benzhydryloxy)acetic acid proper disposal procedures

Executive Summary & Immediate Safety Directive

Do not dispose of (Benzhydryloxy)acetic acid (CAS 5929-71-5) via municipal drainage systems.

As a drug development intermediate (often utilized in antihistamine synthesis, e.g., Cetirizine), this compound possesses specific physicochemical properties—acidity and ether-linkage stability—that dictate its waste stream. It must be managed as Hazardous Chemical Waste .

Primary Disposal Route: High-Temperature Incineration (via approved hazardous waste contractor). Waste Stream Classification: Non-Halogenated Organic Solid (or Liquid, if dissolved).

Hazard Profile & Chemical Logic

To ensure safety, you must understand why specific protocols are required. This section details the chemical behaviors driving our disposal strategy.

Feature	Chemical Logic	Operational Consequence
Carboxylic Acid Moiety	pKa ≈ 3.0–4.0. Acts as a proton donor.	Corrosivity Risk: Can react exothermically with bases. Do not mix directly with strong caustic waste (e.g., 10M NaOH) without temperature control.
Benzhydryl Ether Linkage	Bulky diphenylmethyl group adjacent to oxygen.	Peroxide Potential: While sterically hindered and more stable than diethyl ether, ether linkages can theoretically form peroxides upon prolonged exposure to air/light. Test for peroxides if the container is old or crystals appear around the cap.
Solubility Profile	Lipophilic backbone (two phenyl rings).	Aqueous Incompatibility: Poor water solubility. Attempting to flush this with water will result in precipitation and clogged plumbing. Use organic solvents (e.g., Ethanol, DMSO) for cleaning glassware.

Pre-Disposal Protocol: The "Self-Validating" System

Before moving waste to the central accumulation area, perform this three-step validation to prevent cross-reactivity.

Step 1: Segregation (The Compatibility Check)

• Incompatible: Strong Oxidizers (e.g., Nitric Acid, Peroxides). Reasoning: Risk of ether cleavage and oxidation of the phenyl rings.

• Incompatible: Strong Bases (e.g., Sodium Hydride, concentrated Hydroxides). Reasoning: Rapid deprotonation causes heat generation.

• Correct Stream: Segregate with Non-Halogenated Organics .

Step 2: Container Selection

• Solid Waste: Use wide-mouth High-Density Polyethylene (HDPE) jars.

• Liquid Waste: If the compound is in solution (e.g., reaction mother liquor), use amber glass or HDPE carboys.

• Labeling: Must comply with US EPA (RCRA) or local regulations.

  • Required Text: "Hazardous Waste - (Benzhydryloxy)acetic acid."

  • Hazard Checkbox: [x] Corrosive [x] Irritant.[1][2]

Disposal Workflows

Workflow A: Solid Substance (Primary Route)

Applicable for: Pure powder, expired reagents, filter cakes.

• PPE Required: Nitrile gloves, lab coat, safety glasses.

• Transfer: Transfer solid material into a dedicated Solid Organic Waste container.

• Decontamination: Wipe the exterior of the original bottle with a solvent-dampened rag (Ethanol/Acetone) before discarding the empty bottle as "Trace Contaminated Trash" (if allowed) or "Solid Waste" (if >3% residue remains).

• Handoff: Seal container. Request pickup for Incineration .

Workflow B: Liquid/Solvent Waste

Applicable for: Reaction mixtures, mother liquors.

• pH Check: If the solution is aqueous-organic, check pH.

  • If pH < 2:[3][4] Neutralize slowly with Sodium Bicarbonate to pH 5–9 before adding to the solvent drum to prevent drum corrosion.

• Solvent Compatibility: Ensure the solvent carrier is compatible with the "Non-Halogenated" stream.

  • Note: If dissolved in Dichloromethane (DCM), it must go to the Halogenated waste stream.

• Transfer: Pour into the appropriate carboy using a funnel. Do not overfill (leave 10% headspace).

Decision Logic Diagram

The following flowchart illustrates the decision-making process for disposing of (Benzhydryloxy)acetic acid.

Figure 1: Decision tree for segregating (Benzhydryloxy)acetic acid waste streams based on physical state and solvent carrier.

Emergency Procedures: Spills

In the event of a benchtop spill:

• Isolate: Evacuate the immediate area if dust is airborne.

• PPE: Wear double nitrile gloves and a P95/N95 respirator if powder is present.

• Neutralization (Liquid Spills):

  • Cover spill with Sodium Carbonate or Sodium Bicarbonate (Soda Ash).

  • Wait for bubbling (CO2 evolution) to cease.

• Collection (Solid Spills):

  • Do not dry sweep (creates dust).

  • Cover with a damp paper towel or use a HEPA vacuum.

• Disposal: Place all cleanup materials into the Solid Hazardous Waste container.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[5] [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (See "Characteristic Wastes: Corrosivity" and "Ignitability").[3][6] [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. sds.chemtel.net [sds.chemtel.net]
• 3. epa.gov [epa.gov]
• 4. tn.gov [tn.gov]
• 5. chemistry.unm.edu [chemistry.unm.edu]
• 6. practicegreenhealth.org [practicegreenhealth.org]